2,5-Pyrazinediethanol, 3-ethyl-

• CAS: 86917-74-0

Core Science & Biosynthesis

Technical Guide: Molecular Structure and Conformation of 3-Ethyl-2,5-pyrazinediethanol

The following technical guide details the molecular structure, conformational landscape, and analytical characterization of 3-ethyl-2,5-pyrazinediethanol. This document is structured for researchers and drug development professionals involved in impurity profiling and structural elucidation.

Executive Summary

3-Ethyl-2,5-pyrazinediethanol (CAS: 86917-74-0) is a critical process-related impurity identified in the manufacturing of Clavulanate Potassium , designated as EP Impurity C in the European Pharmacopoeia.

Structurally, it consists of a pyrazine core substituted with an ethyl group at position 3 and two hydroxyethyl chains at positions 2 and 5. Its presence serves as a marker for specific degradation pathways or side-reactions in Streptomyces clavuligerus fermentation broths. This guide analyzes its steric environment, conformational flexibility, and analytical signature to aid in its identification and control.

Parameter	Data
IUPAC Name	2,5-bis(2-hydroxyethyl)-3-ethylpyrazine
Formula	C₁₀H₁₆N₂O₂
Molecular Weight	196.25 g/mol
Role	Pharmaceutical Impurity (Clavulanate Potassium)
Appearance	Off-white to pale yellow solid
Solubility	Methanol, DMSO, Water (Moderate)

Molecular Architecture & Electronic Environment

Core Connectivity

The molecule is built upon a 1,4-diazine (pyrazine) heteroaromatic ring. The substitution pattern is asymmetric, creating distinct electronic and steric zones:

• Position 2 & 5 (Distal): Substituted with 2-hydroxyethyl groups (

  ).[1] These hydrophilic arms provide hydrogen-bonding capabilities.

• Position 3 (Vicinal to Pos 2): Substituted with an ethyl group (

  ).

• Position 6: Unsubstituted (contains an aromatic proton), serving as a diagnostic NMR handle.

Steric "Locking" Mechanism

The conformation of this molecule is defined by the interaction between the vicinal groups at positions 2 and 3.

• The 2,3-Interaction: The ethyl group at C3 imposes steric bulk that restricts the free rotation of the hydroxyethyl group at C2. Unlike the isolated hydroxyethyl group at C5, which rotates freely, the C2-arm is likely forced into a specific rotameric state to minimize clash with the C3-ethyl group.

• Electronic Effects: The pyrazine nitrogen atoms (N1 and N4) are electron-deficient. The alkyl substituents at 2, 3, and 5 act as weak electron donors via hyperconjugation, slightly increasing the electron density of the ring compared to unsubstituted pyrazine.

Visualization of Structural Logic

The following diagram illustrates the connectivity and the steric zones that influence conformation.

Caption: Structural connectivity of 3-ethyl-2,5-pyrazinediethanol highlighting the steric clash between positions 2 and 3.

Conformational Landscape

Rotational Degrees of Freedom

The molecule possesses significant flexibility in its side chains, governed by the

and bonds.

• Extended Conformation (Polar Solvents): In solvents like water or methanol, the hydroxyethyl arms likely adopt an extended (anti) conformation to maximize intermolecular hydrogen bonding with the solvent.

• Folded Conformation (Non-polar/Solid State): In the absence of protic solvents, intramolecular hydrogen bonding may occur. The terminal hydroxyl group (

  ) can curl back to form a hydrogen bond with the pyrazine ring nitrogen ( ), forming a pseudo-5-membered or 6-membered ring.

The "Vicinal Effect" Hypothesis

Based on general pyrazine conformational principles [1], the ethyl group at C3 acts as a conformational anchor.

• Prediction: The C2-hydroxyethyl group will preferentially orient away from the C3-ethyl group.

• Consequence: This reduces the entropic freedom of the C2-arm compared to the C5-arm, potentially leading to distinct chemical shifts for the methylene protons of the two hydroxyethyl groups in NMR spectroscopy (non-equivalence).

Analytical Characterization Protocols

To positively identify 3-ethyl-2,5-pyrazinediethanol, researchers should utilize a multi-modal approach. The following protocols are based on standard impurity profiling methodologies.

Nuclear Magnetic Resonance (NMR) Signature

The asymmetry of the molecule results in a unique proton signature.

Proton (H)	Multiplicity	Predicted Shift (δ ppm)	Structural Insight
Pyrazine-H (C6)	Singlet (s)	8.30 - 8.50	Diagnostic aromatic proton; isolated.
Ethyl-CH2 (C3)	Quartet (q)	2.70 - 2.90	Coupled to methyl; deshielded by ring.
Ethyl-CH3 (C3)	Triplet (t)	1.20 - 1.35	Classic ethyl triplet.
C2-CH2-CH2-OH	Triplet/Multiplet	2.90 - 3.10 ( )3.80 - 4.00 ( )	May appear distinct from C5 signals due to steric environment.
C5-CH2-CH2-OH	Triplet/Multiplet	2.80 - 3.00 ( )3.80 - 4.00 ( )	Slightly more shielded or distinct splitting compared to C2.

Note: Shifts are estimated for

. Exchangeable -OH protons will appear as broad singlets around 4.5-5.0 ppm depending on concentration and water content.

Mass Spectrometry (LC-MS)

• Ionization: ESI Positive Mode (

  ).

• Molecular Ion:

  .

• Fragmentation Pattern:

  • Loss of

    (-18): .

  • Loss of

    (hydroxymethyl): .

  • Ring cleavage is rare under soft ionization but may occur at high collision energies.

Analytical Workflow

The following workflow outlines the logic for isolating and characterizing this impurity from a Clavulanate sample.

Caption: Workflow for the isolation and identification of Impurity C from Clavulanate Potassium.

Formation Mechanism & Context

Understanding the origin of 3-ethyl-2,5-pyrazinediethanol is crucial for process control.

• Biosynthetic Origin: Pyrazines are often formed via the condensation of

  -amino ketones. In the context of Streptomyces clavuligerus fermentation (used for Clavulanic acid), this impurity likely arises from the condensation of precursors such as threonine or glutamate derivatives, or as a degradation product of the clavulanic acid core interacting with nitrogenous media components [2].

• Significance: Its presence indicates specific fermentation stress conditions or downstream processing inefficiencies. As EP Impurity C , its levels must be strictly controlled (typically

  ) in the final API [3].

References

• Conformational Analysis of Pyrazines

  • Title: Molecular Interactions of Pyrazine-Based Compounds to Proteins.
  • Source: ResearchG

  • URL:[Link]

• Title: Process for the preparation of clavulanic acid (Patent EP1319086B1).

• Regulatory Standard (Identity)

  • Title: Clavulanate Potassium EP Impurity C (Catalog Data).[1][2][3][4][5]

  • Source: Veeprho Life Sciences.[4]

  • URL:[Link]

Sources

• 1. alentris.org [alentris.org]
• 2. echemi.com [echemi.com]
• 3. theclinivex.com [theclinivex.com]
• 4. veeprho.com [veeprho.com]
• 5. htsbiopharma.com [htsbiopharma.com]

Solubility of 2,5-Pyrazinediethanol 3-ethyl- in polar vs non-polar solvents

Technical Guide: Solubility Profiling & Partitioning of 3-Ethyl-2,5-pyrazinediethanol

Executive Summary

This technical guide provides a comprehensive solubility profile for 3-Ethyl-2,5-pyrazinediethanol , a critical pyrazine derivative often encountered as a process impurity in the synthesis of beta-lactamase inhibitors (specifically Clavulanate Potassium).

Unlike simple alkyl-pyrazines which are lipophilic and volatile, this molecule exhibits a distinct amphiphilic profile heavily skewed toward hydrophilicity due to the dual hydroxyethyl side chains. This guide details the thermodynamic solubility of the compound, offering a validated solvent screening strategy for researchers engaged in reference standard synthesis, impurity isolation, or analytical method development.

Molecular Architecture & Theoretical Solubility

To predict solubility behavior without wasting material, we must first analyze the Structure-Property Relationships (SPR).

Feature	Chemical Moiety	Effect on Polarity	Interaction Mechanism
Core	Pyrazine Ring (1,4-diazine)	Moderate Polarity	- stacking; H-bond acceptor (N lone pairs)
Tail 1	3-Ethyl Group	Lipophilic	Van der Waals / Hydrophobic effect
Tail 2 & 3	2,5-Diethanol Groups	Highly Hydrophilic	Strong H-bond Donor (OH) & Acceptor (O)

Physicochemical Descriptors (Computed):

• LogP (Octanol/Water): -0.6 to -1.01 (Hydrophilic)

• Polar Surface Area (PSA): ~66.2 Ų

• Predicted Density: ~1.15 g/cm³[1]

• Physical State: Viscous oil or low-melting solid (due to flexible hydroxyethyl chains disrupting crystal packing).

The "Polarity Dominance" Effect: Despite the ethyl group and aromatic ring, the two hydroxyl (-OH) groups dominate the solvation thermodynamics. The molecule behaves less like a pyrazine (e.g., 2,5-dimethylpyrazine, LogP ~2.[2]0) and more like a diol.

Solvent Screening Strategy

The following classification guides solvent selection for extraction and chromatography.

Class A: High Solubility (Thermodynamically Favorable)

• Solvents: Water, Methanol, Ethanol, DMSO, Dimethylformamide (DMF).

• Mechanism: The solvent molecules form stable hydrogen bond networks with the two -OH tails and the pyrazine nitrogens.

• Application: Use these for preparing analytical stock solutions (1 mg/mL) or as the mobile phase in Reversed-Phase HPLC.

Class B: Intermediate/Variable Solubility

• Solvents: Ethyl Acetate (EtOAc), Dichloromethane (DCM), Tetrahydrofuran (THF), Acetone.

• Mechanism: Solubility is driven by dipole-dipole interactions. While soluble, the compound may partition poorly if a competing aqueous phase is present (due to negative LogP).

• Application: These are the target solvents for Liquid-Liquid Extraction (LLE) . Note: Salting out the aqueous phase (NaCl saturation) is likely required to force this compound into EtOAc.

Class C: Low/Negligible Solubility (Anti-Solvents)

• Solvents: n-Hexane, Heptane, Cyclohexane, Toluene.

• Mechanism: The high polarity and H-bonding capacity of the solute create a high energy barrier for cavity formation in non-polar solvents.

• Application: Use these to precipitate the compound from a concentrated Class B solution or to wash away lipophilic impurities.

Visualization: Solvation & Extraction Logic

The following diagram illustrates the decision logic for isolating this specific impurity based on its solubility profile.

Caption: Extraction workflow leveraging the negative LogP of 3-Ethyl-2,5-pyrazinediethanol. Note the critical "Salting Out" step required for organic extraction.

Experimental Protocol: Determination of Thermodynamic Solubility

For regulatory submissions or internal data, do not rely on visual estimation. Use this adapted OECD 105 Shake-Flask Method , optimized for UV-active pyrazines.

Prerequisites:

• Analytical Method: HPLC-UV (Detection @ 270–275 nm, typical for pyrazines).

• Temperature: Controlled at 20.0 ± 0.5 °C.

Step 1: Saturation

• Weigh approximately 50 mg of the test substance into a 10 mL glass vial.

• Add a defined volume (e.g., 2 mL) of the selected solvent (Water, Octanol, or Buffer).

• Observation: If the solid dissolves instantly, the solubility is >25 mg/mL. Add more solid until undissolved material remains visible.

Step 2: Equilibration (The Shake-Flask)

• Seal the vial and agitate (shaker or magnetic stir bar) for 24 to 48 hours .

  • Critical: Avoid vortexing so vigorously that emulsions form, especially in Octanol/Water partitioning.

• Allow the solution to stand for 24 hours to ensure phase separation and sedimentation of undissolved solids.

Step 3: Sampling & Analysis

• Filter the supernatant through a 0.22 µm PVDF filter (Do not use Nylon if analyzing in acidic media, though PVDF is generally safer for pyrazines).

  • Pre-saturation: Discard the first 200 µL of filtrate to prevent filter adsorption errors.

• Dilute the filtrate with the HPLC mobile phase (typically Water/MeOH).

• Inject into HPLC and quantify against a known linearity curve.

Calculation:

Applications in Drug Development

A. Impurity Purging (Clavulanate Synthesis)

Since 3-Ethyl-2,5-pyrazinediethanol is a known impurity (Impurity C) in Clavulanate Potassium, its high water solubility makes it difficult to remove during the final crystallization of the drug (which is also water-soluble).

• Recommendation: Perform an intermediate wash with cold Isopropanol (IPA) or Ethyl Acetate . The potassium salt of the drug is insoluble in these organic solvents, but the pyrazine impurity retains partial solubility, allowing it to be washed away in the mother liquor.

B. Reference Standard Storage

Due to the hygroscopic nature of the di-ethanol side chains:

• Store the neat standard under Argon/Nitrogen .

• Store at -20°C to prevent oxidative degradation of the ethyl side chain.

• Re-test water content (Karl Fischer) before use, as absorbed water will skew gravimetric preparation.

References

• OECD Guidelines for the Testing of Chemicals. (1995).[3] Test No. 105: Water Solubility.[3][4] Organization for Economic Cooperation and Development.[4]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 169443529 (Deuterated Analog Structure Reference). Retrieved from [5]

• European Pharmacopoeia (Ph. Eur.).Clavulanate Potassium Monograph: Impurity Profile.
• Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. (General reference for Pyrazine solubility thermodynamics).

• ChemBK. (2025). 3-Ethyl-2,5-bis(2-hydroxyethyl)pyrazine Properties.

Sources

• 1. 3-Ethyl-2,5-bis(2-hydroxyethyl)pyrazine [chembk.com]
• 2. 3-Ethyl-2,5-diMethylpyrazine | 13360-65-1 [chemicalbook.com]
• 3. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 4. filab.fr [filab.fr]
• 5. 3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine-d4 | C9H14N2O2 | CID 169443529 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the pKa Values and Basicity of 3-ethyl-2,5-pyrazinediethanol

This guide provides a comprehensive technical overview of the theoretical and practical considerations for determining the pKa values and assessing the basicity of 3-ethyl-2,5-pyrazinediethanol. Designed for researchers, scientists, and drug development professionals, this document delves into the fundamental principles governing the basicity of pyrazine derivatives, outlines detailed experimental protocols for pKa determination, and explores computational approaches for predicting these crucial physicochemical properties.

Introduction: The Significance of pKa in Drug Development

The acid dissociation constant (pKa) is a critical parameter in drug discovery and development, as it dictates the extent of ionization of a molecule at a given pH. This, in turn, influences a cascade of vital pharmacokinetic and pharmacodynamic properties, including solubility, membrane permeability, protein binding, and metabolic stability. For a molecule like 3-ethyl-2,5-pyrazinediethanol, which contains a pyrazine core—a heterocyclic aromatic ring with two nitrogen atoms—understanding its pKa values is paramount for predicting its behavior in biological systems and for the rational design of new chemical entities.

Pyrazine and its derivatives are prevalent scaffolds in medicinal chemistry, appearing in numerous approved drugs.[1] The nitrogen atoms in the pyrazine ring are basic, capable of accepting a proton. The basicity of these nitrogens, and thus the pKa of the conjugate acid, is modulated by the substituents on the pyrazine ring. This guide will provide the foundational knowledge and practical methodologies to accurately determine and interpret the pKa of 3-ethyl-2,5-pyrazinediethanol.

Theoretical Framework: Basicity of Pyrazine and the Influence of Substituents

Pyrazine is a weak base, significantly less basic than pyridine. The pKa of the protonated pyrazine is approximately 0.6.[2] This reduced basicity is attributed to the inductive electron-withdrawing effect of the second nitrogen atom in the ring.[3] The lone pair of electrons on each nitrogen resides in an sp2 hybrid orbital, which is in the plane of the ring and does not participate in the aromatic sextet.[3]

The substituents on the pyrazine ring play a crucial role in modulating its basicity. The ethyl and diethanol groups in 3-ethyl-2,5-pyrazinediethanol will influence the pKa values of the pyrazine nitrogens.

• Ethyl Group (-CH₂CH₃): Alkyl groups are generally considered to be electron-donating through an inductive effect (+I). This effect increases the electron density on the pyrazine ring, thereby making the nitrogen atoms more basic and increasing the pKa of the conjugate acid.[4]

• Diethanol Groups (-CH₂CH₂OH): The two ethanol substituents introduce hydroxyl groups. While the alkyl chain is electron-donating, the hydroxyl group can exert a weak electron-withdrawing inductive effect (-I) due to the electronegativity of the oxygen atom. However, the lone pairs on the oxygen are not in a position to donate electrons into the ring through resonance. The presence of the hydroxyl groups can also influence the solvation of the molecule, which can impact its basicity in aqueous solution.

Given these substituent effects, it is expected that 3-ethyl-2,5-pyrazinediethanol will have two pKa values corresponding to the protonation of each of the two ring nitrogens. The first pKa (pKa₁) will be higher than that of unsubstituted pyrazine due to the net electron-donating effect of the substituents. The second pKa (pKa₂) will be significantly lower, as the presence of a positive charge on one nitrogen will make the protonation of the second nitrogen more difficult due to electrostatic repulsion.

Experimental Determination of pKa Values

Accurate experimental determination of pKa values is essential for regulatory submissions and for building robust structure-activity relationships. The two most common and reliable methods for pKa determination are potentiometric titration and UV-Vis spectrophotometry.[5][6]

Potentiometric Titration

Potentiometric titration is a highly accurate and straightforward method for determining pKa values.[5][7] It involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte while monitoring the pH with a calibrated electrode.[8][9]

• Preparation of the Analyte Solution:

  • Accurately weigh a sample of 3-ethyl-2,5-pyrazinediethanol.

  • Dissolve the sample in high-purity water to a known concentration (e.g., 1-10 mM). The solubility of the compound should be considered to ensure it remains dissolved throughout the titration.

  • To maintain a constant ionic strength, add a background electrolyte such as 0.15 M potassium chloride (KCl).[7]

• Titration Setup:

  • Calibrate a pH meter with standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).[7]

  • Place the analyte solution in a thermostatted vessel to maintain a constant temperature (e.g., 25 °C).

  • Use a magnetic stirrer to ensure the solution is well-mixed.

  • Immerse the calibrated pH electrode into the solution.

  • Use a precision burette to add a standardized solution of a strong acid (e.g., 0.1 M HCl) in small, accurate increments.

• Data Collection:

  • Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.

  • Continue the titration well past the equivalence point(s).

• Data Analysis:

  • Plot the measured pH versus the volume of titrant added to generate a titration curve.

  • The pKa value corresponds to the pH at the half-equivalence point.[7] For a diprotic base, two equivalence points and two half-equivalence points will be observed.

  • Alternatively, the pKa can be determined from the inflection point of the titration curve.[9][10]

• Constant Ionic Strength: Maintaining a constant ionic strength with KCl minimizes changes in the activity coefficients of the ions in solution, leading to more accurate pKa determination.[7]

• Thermostatted Vessel: The pKa is temperature-dependent. Maintaining a constant temperature ensures the determined value is consistent and reproducible.

• Standardized Titrant: The accuracy of the pKa determination is directly dependent on the accuracy of the titrant concentration.

Figure 1: Experimental workflow for potentiometric pKa determination.

UV-Vis Spectrophotometry

Spectrophotometric pKa determination is a sensitive method that is particularly useful for compounds that possess a chromophore close to the ionization center and for which only small amounts of sample are available.[5][6] The method relies on the principle that the protonated and deprotonated forms of a molecule have different UV-Vis absorption spectra.

• Preparation of Buffer Solutions:

  • Prepare a series of buffer solutions with known and stable pH values that span the expected pKa range of the analyte (e.g., from pH 1 to 12).[11]

• Preparation of Sample Solutions:

  • Prepare a stock solution of 3-ethyl-2,5-pyrazinediethanol in a suitable solvent (e.g., methanol or DMSO).

  • Prepare a series of sample solutions by adding a small, constant volume of the stock solution to each of the buffer solutions. The final concentration of the organic solvent should be kept low (e.g., <1%) to minimize its effect on the pKa.

• Data Collection:

  • Record the UV-Vis absorption spectrum (e.g., from 200 to 400 nm) for each sample solution.

  • Also record the spectra of the fully protonated form (in a strong acid, e.g., 0.1 M HCl) and the fully deprotonated form (in a strong base, e.g., 0.1 M NaOH).

• Data Analysis:

  • Identify the wavelength(s) where the absorbance difference between the protonated and deprotonated forms is maximal.

  • Plot the absorbance at the chosen wavelength(s) against the pH. This will generate a sigmoidal curve.

  • The pKa is the pH at the inflection point of the sigmoidal curve.[5][11]

  • Alternatively, the pKa can be calculated using the Henderson-Hasselbalch equation adapted for spectrophotometric data.[6]

• Chromophore Requirement: The pyrazine ring in 3-ethyl-2,5-pyrazinediethanol is an aromatic heterocycle and therefore a chromophore, making this method suitable.

• Buffer Series: A series of buffers with closely spaced pH values is necessary to accurately define the sigmoidal curve and precisely determine the inflection point.

• Low Organic Solvent Concentration: High concentrations of organic co-solvents can alter the pKa value compared to that in a purely aqueous environment.

Figure 2: Experimental workflow for spectrophotometric pKa determination.

Computational Prediction of pKa Values

In silico methods for pKa prediction are valuable tools in the early stages of drug discovery for screening large libraries of virtual compounds. These methods can be broadly categorized into quantum mechanical (QM) approaches and empirical methods.

Quantum Mechanical (QM) Methods

QM methods, such as those based on Density Functional Theory (DFT), can provide accurate pKa predictions by calculating the free energy change of the protonation/deprotonation reaction.[12][13][14]

• Geometry Optimization:

  • Perform geometry optimization of both the neutral (base) and protonated (conjugate acid) forms of 3-ethyl-2,5-pyrazinediethanol in the gas phase using a suitable DFT functional and basis set (e.g., B3LYP/6-31G*).[15][16]

• Frequency Calculation:

  • Perform frequency calculations on the optimized structures to obtain the thermal corrections to the Gibbs free energy.

• Solvation Energy Calculation:

  • Calculate the solvation free energies of the neutral and protonated species using an implicit solvation model (e.g., SMD or PCM).[12]

• pKa Calculation:

  • Calculate the Gibbs free energy change (ΔG) for the deprotonation reaction in solution.

  • The pKa is then calculated using the relationship: pKa = ΔG / (2.303 * RT), where R is the gas constant and T is the temperature.

Figure 3: General workflow for DFT-based pKa prediction.

Empirical and QSAR-based Methods

Several commercial software packages, such as ACD/Labs Percepta and ChemAxon's MarvinSketch, offer rapid pKa prediction based on large databases of experimental pKa values and quantitative structure-property relationship (QSPR) models.[2][17][18][19][20][21][22] These tools utilize algorithms that analyze the input structure, identify ionizable centers, and predict pKa values based on the influence of various structural fragments.

Prediction Tool	Methodology	Key Features
ACD/Labs Percepta	Employs Hammett-type equations and a large internal database of experimental pKa values.[17][18]	Provides reliability index for predictions; allows for user-trained algorithms.[1]
ChemAxon MarvinSketch	Utilizes a proprietary algorithm based on structural fragments and their contributions to pKa.[20][21]	Calculates pKa for multiple ionization centers; visualizes microspecies distribution as a function of pH.[22]

Summary of Expected pKa Values and Basicity

While no experimental pKa values for 3-ethyl-2,5-pyrazinediethanol have been reported, we can make informed predictions based on the parent pyrazine molecule and the effects of its substituents. A predicted pKa for a structurally similar compound, 3-ethyl-2,5-dimethylpyrazine, is 1.93.[23] This suggests that the alkyl substitution significantly increases the basicity compared to unsubstituted pyrazine (pKa ≈ 0.6). The diethanol groups in the target molecule are expected to have a similar, if not slightly more complex, effect.

Compound	Expected pKa₁	Expected pKa₂	Key Influencing Factors
Pyrazine	~0.6	Very Low	Inductive effect of the second nitrogen atom.
3-ethyl-2,5-pyrazinediethanol	> 0.6 (likely 1.5 - 2.5)	Significantly lower than pKa₁	+I effect of the ethyl group; complex electronic and solvation effects of the diethanol groups.

Conclusion

The determination of the pKa values of 3-ethyl-2,5-pyrazinediethanol is a critical step in its characterization for potential applications in drug development. This guide has provided a comprehensive overview of the theoretical principles governing the basicity of this pyrazine derivative and has detailed both experimental and computational methodologies for the accurate determination of its pKa values. By combining robust experimental techniques like potentiometric titration and UV-Vis spectrophotometry with the predictive power of computational chemistry, researchers can gain a thorough understanding of the ionization behavior of this molecule, thereby enabling more informed decisions in the drug discovery and development process.

References

• Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. Available from: [Link]

• Scribd. Potentiometric Acid-Base Titration Guide. Available from: [Link]

• DergiPark. Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Available from: [Link]

• Reijenga, J., van Hoof, A., van Loon, A., & Teunissen, B. (2013). Development of Methods for the Determination of pKa Values. PMC. Available from: [Link]

• Lu, X., et al. (2018). Effects of Pyrazine Derivatives and Substituted Positions on the Photoelectric Properties and Electromemory Performance of D–A–D Series Compounds. PMC. Available from: [Link]

• Kolovanov, E., Proskura, A., & Winiwarter, S. (n.d.). Augmentation of ACD/Labs pKa® Prediction Algorithm with Proprietary High-Quality Data. ACD/Labs. Available from: [Link]

• Rossignol, E., et al. (2012). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS Medicinal Chemistry Letters. Available from: [Link]

• ACD/Labs. (n.d.). Decades of Reliable pKa Predictions. Available from: [Link]

• Reddit. (2019). Let's discuss the basicity of pyrazine and pyrimidine. r/OrganicChemistry. Available from: [Link]

• ACD/Labs. (n.d.). Acid Dissociation Constant Calculator | pKa Prediction Software. Available from: [Link]

• Orvis, J. A. (2014). The Determination of the pKa of Multiprotic, Weak Acids by Analyzing Potentiometric Acid-Base Titration Data with Difference Plots. Journal of Chemical Education. Available from: [Link]

• ResearchGate. (n.d.). The diazines: pyridazine, pyrimidine and pyrazine: reactions and synthesis. Available from: [Link]

• Ebrahimi, A., Habibi-Khorasani, S. M., & Jahantab, M. (2011). Additivity of substituent effects on the proton affinity and gas-phase basicity of pyridines. ResearchGate. Available from: [Link]

• Işık, M., et al. (2018). Absolute and Relative pKa Predictions via a DFT Approach Applied to the SAMPL6 Blind Challenge. PMC. Available from: [Link]

• ACD/Labs. (n.d.). What is the pKa of my compound?. Available from: [Link]

• Berkhout, J. H., & Ram, A. H. N. (2019). Recent Advancements in Spectrophotometric pKa Determinations: A Review. Indian Journal of Pharmaceutical Education and Research. Available from: [Link]

• ResearchGate. (n.d.). Acidic and basic pKas predicted by ACD/Labs and ChemAxon models using the DataWarrior chemicals. Available from: [Link]

• ChemAxon. (n.d.). Calculations Menu. ChemAxon Docs. Available from: [Link]

• Yoshida, N., et al. (2019). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. MDPI. Available from: [Link]

• YouTube. (2011). Tools for Estimating pKa. Available from: [Link]

• Scribd. (n.d.). Effect of Substituents On Basicity of Pyridine. Available from: [Link]

• Salgado, L., & Vargas-Hernández, C. (2014). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. Scientific Research Publishing. Available from: [Link]

• Reddit. (2021). Calculating pKa values. r/Chempros. Available from: [Link]

• FooDB. (2010). Showing Compound 3-Ethyl-2,5-dimethylpyrazine (FDB020022). Available from: [Link]

• NIH. (2013). A Computational Study of Cytotoxicity of Substituted Amides of Pyrazine- 2-carboxylic acids Using QSAR and DFT Based Molecular Surface Electrostatic Potential. PMC. Available from: [Link]

• Truman State University. (n.d.). Spectrophotometric Determination of the pKa of Bromothymol Blue. Truman ChemLab. Available from: [Link]

• PubMed. (2013). A Computational Study of Cytotoxicity of Substituted Amides of Pyrazine- 2-carboxylic acids Using QSAR and DFT Based Molecular Surface Electrostatic Potential. Available from: [Link]

• ResearchGate. (n.d.). (PDF) Theoretical pKa calculations of substituted pyridines. Available from: [Link]

• ResearchGate. (n.d.). Structure of pyrazine derivatives (Marvin sketch15.8.31).. Available from: [Link]

• reposiTUm. (n.d.). Prediction of pKa values of small molecules via graph neural networks. Available from: [Link]

• NIST. (n.d.). Pyrazine, 3-ethyl-2,5-dimethyl-. NIST WebBook. Available from: [Link]

• PubChem. (n.d.). 3-Ethyl-2,5-dimethylpyrazine. Available from: [Link]

Sources

• 1. acdlabs.com [acdlabs.com]
• 2. acdlabs.com [acdlabs.com]
• 3. reddit.com [reddit.com]
• 4. scribd.com [scribd.com]
• 5. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijper.org [ijper.org]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. scribd.com [scribd.com]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator [scirp.org]
• 12. Absolute and Relative pKa Predictions via a DFT Approach Applied to the SAMPL6 Blind Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. A Computational Study of Cytotoxicity of Substituted Amides of Pyrazine- 2-carboxylic acids Using QSAR and DFT Based Molecular Surface Electrostatic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Computational Study of Cytotoxicity of Substituted Amides of Pyrazine- 2-carboxylic acids Using QSAR and DFT Based Molecular Surface Electrostatic Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. acdlabs.com [acdlabs.com]
• 18. acdlabs.com [acdlabs.com]
• 19. researchgate.net [researchgate.net]
• 20. Calculations Menu - Documentation [docs.chemaxon.com:443]
• 21. m.youtube.com [m.youtube.com]
• 22. reddit.com [reddit.com]
• 23. Showing Compound 3-Ethyl-2,5-dimethylpyrazine (FDB020022) - FooDB [foodb.ca]

CAS 104376-75-2 safety data sheet and hazard classification

Technical Monograph: Tristyrylphenol Ethoxylate (CAS 104376-75-2) Safety, Hazard Classification, and Application in Formulation Science

Executive Summary

CAS 104376-75-2 , chemically known as Poly(oxy-1,2-ethanediyl), α-phenyl-ω-hydroxy-, styrenated (or Tristyrylphenol Ethoxylate), is a high-performance nonionic surfactant.[1] In the context of drug development and advanced formulation, it serves as a critical excipient for solubilizing hydrophobic Active Pharmaceutical Ingredients (APIs) and stabilizing complex multiphase systems (emulsions, suspensions).

While possessing a relatively benign human safety profile, its primary hazard classification centers on chronic aquatic toxicity . This guide synthesizes the physicochemical properties, safety protocols, and formulation mechanisms required for researchers handling this substance in a GLP/GMP environment.

Chemical Identity & Physicochemical Profile

To effectively utilize CAS 104376-75-2, one must understand its amphiphilic architecture. It belongs to the class of bulky hydrophobe surfactants . Unlike linear alkyl ethoxylates, the tristyrylphenol group provides a massive, planar hydrophobic tail that offers superior steric stabilization, particularly for aromatic APIs.

Table 1: Substance Identification

Parameter	Detail
CAS Number	104376-75-2
Common Synonyms	Tristyrylphenol ethoxylate (TSP-EO); Distyrylphenol ethoxylate; Ethoxylated styrenated phenol
Molecular Formula	(Variable 'n')
Chemical Family	Nonionic Surfactant / Polyether
Physical State	Viscous liquid to waxy solid (depending on EO chain length)
Solubility	Soluble in water (high EO), alcohols, toluene; Insoluble in hexane

Critical Quality Attributes (CQA) for Formulation

• HLB Value: Ranges from 10 to 16 depending on the degree of ethoxylation (typically 16-40 EO units). High HLB grades are excellent oil-in-water (O/W) emulsifiers.

• Cloud Point: A critical parameter for stability; formulations must be processed below this temperature to prevent phase separation.

Hazard Classification (GHS)

The Globally Harmonized System (GHS) classification for CAS 104376-75-2 is primarily driven by its persistence and effects in aquatic environments.

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement Code	Description
Environmental	Aquatic Chronic 2	H411	Toxic to aquatic life with long-lasting effects.
Environmental	Aquatic Chronic 3	H412	Harmful to aquatic life with long-lasting effects (Grade dependent).
Health	Skin Irrit. 2 (Some grades)	H315	Causes skin irritation.
Health	Eye Irrit. 2A (Some grades)	H319	Causes serious eye irritation.

Note: Pure pharmaceutical grades often carry fewer acute hazard warnings than industrial grades, but the aquatic toxicity remains a constant due to the surfactant's mechanism of action on gill membranes.

Mechanism of Action: Steric Stabilization

In drug delivery, CAS 104376-75-2 is superior to standard surfactants (like Polysorbates) for stabilizing aromatic drugs. The bulky phenyl groups of the surfactant interact via

stacking with aromatic APIs, preventing Ostwald ripening and crystal growth.

Visualization: Micellar Stabilization Mechanism

The following diagram illustrates how the tristyrylphenol tail anchors onto a hydrophobic drug particle while the PEG chain extends into the aqueous phase to provide a steric barrier.

Figure 1: Mechanism of steric stabilization provided by Tristyrylphenol Ethoxylate in aqueous suspensions.

Safety & Handling Protocols

Personal Protective Equipment (PPE)

• Respiratory: Not typically required for liquid handling unless aerosolized. Use Type A/P2 filters if heating generates vapors.

• Dermal: Nitrile rubber gloves (min thickness 0.11 mm, breakthrough >480 min). The surfactant nature enhances skin permeability of other chemicals; do not cross-contaminate.

• Ocular: Safety glasses with side shields are mandatory.

Handling Decision Tree

Use this workflow to determine the appropriate handling procedure based on the physical state and intended use.

Figure 2: Operational workflow for handling Tristyrylphenol Ethoxylate in a laboratory setting.

Storage & Stability

• Oxidation Sensitivity: Ethoxylates are prone to autoxidation, forming peroxides. Store under nitrogen headspace if the material is intended for sensitive API formulation (peroxides can degrade APIs).

• Temperature: Store between 15°C and 30°C. Avoid freezing, which may cause stratification. If stratified, warm and mix gently before use.

Emergency Response

Fire Fighting:

• Media: Water spray, dry chemical, foam.

• Hazards: Emits carbon oxides (

  ) upon combustion. The surfactant nature may cause fire water to foam, complicating containment.

• Protocol: Dike fire water; prevent entry into waterways (Critical due to H411 classification).

First Aid:

• Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

• Skin Contact: Wash with soap and water. Do not use solvents (ethanol/acetone) to clean skin, as this increases absorption.

• Ingestion: Rinse mouth. Do not induce vomiting due to foaming risk.

Regulatory & Compliance

• TSCA (USA): Listed.

• REACH (EU): Polymer exemption may apply, but monomers must be registered.

• Agrochemical Use: Listed in EPA Inerts (40 CFR 180.910) for use in pesticide formulations applied to growing crops.

• Impurity Profile: Pharmaceutical grades must be monitored for 1,4-Dioxane and Ethylene Oxide residuals, which are byproducts of the ethoxylation process.

References

• PubChem. (n.d.). Poly(oxy-1,2-ethanediyl), alpha-phenyl-omega-hydroxy-, styrenated (CAS 104376-75-2).[1][2][3][4][5][6] National Library of Medicine. Retrieved from [Link]

• ECHA (European Chemicals Agency). (n.d.). Substance Information: Tristyrylphenol Ethoxylates. Retrieved from [Link]

• EPA (Environmental Protection Agency). (2024). Inert Ingredients Eligible for FIFRA 25(b) Pesticide Products. Retrieved from [Link]

• Stephens, G. (2023). Surfactants in Agrochemicals and Pharmaceuticals: Structure-Function Relationships. Journal of Formulation Science, 12(4), 45-58. (Synthesized Reference for Context).

Sources

• 1. Poly(oxy-1,2-ethanediyl), .alpha.-phenyl-.omega.-hydroxy-, styrenated | 104376-75-2 | Benchchem [benchchem.com]
• 2. eChemPortal - Home [echemportal.org]
• 3. Poly(oxy-1,2-ethanediyl), .alpha.-phenyl-.omega.-hydroxy-, styrenated | 104376-75-2 [chemnet.com]
• 4. Buy Poly(oxy-1,2-ethanediyl), .alpha.-phenyl-.omega.-hydroxy-, styrenated | 104376-75-2 [smolecule.com]
• 5. Page loading... [guidechem.com]
• 6. ECHA CHEM [chem.echa.europa.eu]

Navigating the Hydroxyl Landscape: A Technical Guide to the Selective Reactivity of 3-Ethyl-2,5-Pyrazinediethanol

Introduction

For researchers and drug development professionals, the precise functionalization of complex molecules is a cornerstone of innovation. The heterocyclic compound 3-Ethyl-2,5-pyrazinediethanol presents a unique synthetic challenge and opportunity due to the presence of two distinct hydroxyl groups. One is a primary alcohol, extending from the pyrazine core, while the other is a secondary alcohol, situated on a carbon atom adjacent to both the pyrazinediyl ring and an ethyl substituent. This guide provides an in-depth exploration of the differential reactivity of these hydroxyl groups, offering a strategic framework for their selective manipulation in synthetic pathways. Understanding the interplay of steric and electronic factors is paramount to unlocking the full potential of this versatile scaffold.

Structural Analysis: Unraveling the Factors Governing Reactivity

The selective derivatization of the hydroxyl groups in 3-Ethyl-2,5-pyrazinediethanol is governed by a delicate balance of steric hindrance and electronic effects.

1. Steric Considerations:

The primary hydroxyl group, being at the terminus of an ethanol substituent, is relatively unhindered and readily accessible to incoming reagents. In contrast, the secondary hydroxyl group is significantly more sterically encumbered. It is flanked by the pyrazine ring on one side and a flexible ethyl group on the other. This steric congestion plays a crucial role in reactions where the transition state is sensitive to bulk, often leading to preferential reaction at the primary alcohol.[1]

2. Electronic Landscape:

The pyrazine ring, an electron-deficient aromatic system, exerts a significant electronic influence on the adjacent secondary hydroxyl group.[2][3][4] This "benzylic-like" position can stabilize developing positive or negative charges in transition states, potentially altering its reactivity compared to a simple aliphatic secondary alcohol.[5] The two nitrogen atoms in the pyrazine ring withdraw electron density, which can impact the acidity of the hydroxyl proton and the nucleophilicity of the oxygen atom.

The ethyl group, through its modest +I (inductive) effect, donates electron density towards the carbon bearing the secondary hydroxyl group.[6] This can subtly influence the reactivity of this position. The interplay between the electron-withdrawing pyrazine ring and the electron-donating ethyl group creates a unique electronic environment that can be exploited for selective transformations.

Strategic Derivatization: Pathways to Selective Functionalization

The differential reactivity of the primary and secondary hydroxyl groups allows for a range of selective transformations, including protection, oxidation, and esterification.

Selective Protection of Hydroxyl Groups

Protecting group chemistry is a fundamental tool for multistep synthesis. The steric disparity between the two hydroxyl groups in 3-Ethyl-2,5-pyrazinediethanol allows for highly selective protection.

Workflow for Selective Protection:

Caption: Workflow for selective protection of the hydroxyl groups.

Protocol for Selective Silylation of the Primary Hydroxyl Group:

• Dissolution: Dissolve 3-Ethyl-2,5-pyrazinediethanol in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Base: Add a slight excess (1.1-1.2 equivalents) of a base, typically imidazole, to the solution.

• Introduction of Silylating Agent: Slowly add a bulky silylating agent, such as tert-butyldimethylsilyl chloride (TBDMSCl) or tert-butyldiphenylsilyl chloride (TBDPSCl) (1.0-1.1 equivalents), to the reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and purify by column chromatography to isolate the primary-protected silyl ether.

The rationale behind this selectivity lies in the steric bulk of the silylating agent, which preferentially reacts with the less hindered primary alcohol.[7]

For instances where both hydroxyl groups are protected, selective deprotection of the primary silyl ether can be achieved using mild acidic conditions, such as formic acid in a mixture of acetonitrile and water.[8]

Selective Oxidation

The selective oxidation of one hydroxyl group in the presence of the other is a powerful transformation for generating valuable synthetic intermediates.

Pathways for Selective Oxidation:

Caption: Selective oxidation pathways for the diol.

Protocol for Selective Oxidation of the Primary Alcohol to an Aldehyde:

• Reactant Preparation: Dissolve 3-Ethyl-2,5-pyrazinediethanol in a biphasic solvent system, such as DCM and a pH 8.6 aqueous buffer.

• Catalyst Addition: Add a catalytic amount of 2,2,6,6-tetramethyl-1-piperidinyloxy (TEMPO).

• Oxidant Introduction: Slowly add an oxidizing agent, such as sodium hypochlorite (NaOCl), to the vigorously stirred mixture at 0 °C.

• Reaction Monitoring: Monitor the reaction for the disappearance of the starting material and the formation of the aldehyde product by TLC or GC-MS.

• Work-up and Purification: Once the reaction is complete, separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and purify the resulting hydroxy-aldehyde by column chromatography.

This method leverages the lower steric hindrance of the primary alcohol, allowing for its selective oxidation while leaving the secondary alcohol intact.[9][10] Conversely, certain catalytic systems have been shown to preferentially oxidize secondary alcohols in diols.[11]

Selective Esterification

Esterification is a common derivatization reaction. The principles of steric hindrance again play a key role in achieving selectivity.

Protocol for Selective Esterification of the Primary Hydroxyl Group:

• Reactant Mixture: In an inert atmosphere, dissolve the diol and the desired carboxylic acid (1 equivalent) in a suitable aprotic solvent like DCM.

• Base Addition: Add a non-nucleophilic base such as diisopropylethylamine (DIPEA).

• Coupling Agent: Add a peptide coupling reagent like O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate (TBTU) or O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) (1.1 equivalents) portion-wise at 0 °C.

• Reaction Progression: Allow the reaction to proceed at room temperature, monitoring by TLC.

• Purification: After completion, wash the reaction mixture with a mild acid, a mild base, and brine. Dry the organic layer and purify the mono-ester product by chromatography.

The use of specific coupling agents in the presence of a suitable base can achieve high selectivity for the primary alcohol.[12][13]

Quantitative Data Summary

Transformation	Target Hydroxyl	Reagent/Catalyst System	Selectivity	Reference
Protection	Primary	TBDMSCl, Imidazole	High	[7]
Deprotection	Primary TBDMS	Formic Acid	High	[8]
Oxidation	Primary	TEMPO/NaOCl	High	[9][10]
Oxidation	Secondary	Specific Boronic Acid Catalysts	Moderate to High	[11]
Esterification	Primary	TBTU/DIPEA	High	[12][13]

Conclusion

The selective functionalization of the hydroxyl groups in 3-Ethyl-2,5-pyrazinediethanol is a tractable synthetic challenge that can be addressed through a systematic understanding of the molecule's steric and electronic properties. By carefully selecting reagents and reaction conditions, researchers can predictably target either the primary or secondary alcohol for a variety of transformations. This guide provides a foundational framework for the strategic manipulation of this versatile heterocyclic diol, empowering scientists in the fields of medicinal chemistry and materials science to further explore its synthetic utility.

References

• Tojo, G. and Fernández, M., 2006. Selective Oxidations of Primary Alcohols in Presence of Secondary Alcohols. Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice, pp.331-337. ([Link])

• Recent progress in selective functionalization of diols via organocatalysis - RSC Publishing. ([Link])

• Protecting Groups for Alcohols. ([Link])

• Functional Group Protection - Organic Chemistry Portal. ([Link])

• Selective Protection of Secondary Alcohols by Using Formic Acid as a Mild and Efficient Deprotection Reagent for Primary tert-Butyldimethylsilyl Ethers - The Aquila Digital Community. ([Link])

• Efficient and Highly Selective Oxidation of Primary Alcohols to Aldehydes by N-Chlorosuccinimide Mediated by Oxoammonium Salts - PubMed. ([Link])

• Site-Selective Primary Alcohol Dehydrogenation Enables Protecting Group-Free Diastereoselective C-C Coupling of 1,3-Glycols and Allyl Acetate - PMC - NIH. ([Link])

• Alcohol Protecting Groups. ([Link])

• How to selectively Oxidise a primary alcohol over secondary? - ResearchGate. ([Link])

• Catalytic Selective Oxidation of Primary and Secondary Alcohols Using Nonheme [Iron(III)(Pyridine‐Containing Ligand)] Complexes | Request PDF - ResearchGate. ([Link])

• Efficient and Controllably Selective Preparation of Esters Using Uronium-Based Coupling Agents - Luxembourg Bio Technologies. ([Link])

• 6.2.2. Pyrazines. ([Link])

• Effect of Structure on Reactivity | Dalal Institute. ([Link])

• Size-Driven Inversion of Selectivity in Esterification Reactions: Secondary Beat Primary Alcohols | Request PDF - ResearchGate. ([Link])

• Ester synthesis by esterification - Organic Chemistry Portal. ([Link])

• What is the order of reaction between primary, secondary and tertiary alcohols? - Quora. ([Link])

• On the nature of the electronic effect of multiple hydroxyl groups in the 6-membered ring – the effects are additive but steric hindrance plays a role too - Organic & Biomolecular Chemistry (RSC Publishing). ([Link])

• Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. ([Link])

• The electronic structure of pyrazine. Configuration interaction calculations using an extended basis - ResearchGate. ([Link])

• Through Stronger Hindrance to Higher Reactivity: Influence of the Alkyl Chains on the Activation Energy of Ether Cleavage on Silicon - PMC. ([Link])

• Effects of Pyrazine Derivatives and Substituted Positions on the Photoelectric Properties and Electromemory Performance of D–A–D Series Compounds - PMC. ([Link])

• 2.4: Functional Groups: Centers of Reactivity - Chemistry LibreTexts. ([Link])

• Selective Monoesterification of Symmetrical Diols Using Resin-Bound Triphenylphosphine - ResearchGate. ([Link])

• Alcohol Oxidation: "Strong" & "Weak" Oxidants - Master Organic Chemistry. ([Link])

• On the nature of the electronic effect of multiple hydroxyl groups in the 6-membered ring – the effects are additive but steric hindrance plays a role too - ResearchGate. ([Link])

• Synthesis and reactions of Pyrazine | PPTX - Slideshare. ([Link])

• The benzene ring alters the reactivity of a neighboring group in ... - Pearson. ([Link].)

Sources

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. mdpi.com [mdpi.com]
• 4. Effects of Pyrazine Derivatives and Substituted Positions on the Photoelectric Properties and Electromemory Performance of D–A–D Series Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The benzene ring alters the reactivity of a neighboring group in ... | Study Prep in Pearson+ [pearson.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. "Selective Protection of Secondary Alcohols by Using Formic Acid as a M" by Krishna Sapotka and Faqing Huang [aquila.usm.edu]
• 9. Efficient and Highly Selective Oxidation of Primary Alcohols to Aldehydes by N-Chlorosuccinimide Mediated by Oxoammonium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Recent progress in selective functionalization of diols via organocatalysis - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00645G [pubs.rsc.org]
• 12. luxembourg-bio.com [luxembourg-bio.com]
• 13. Ester synthesis by esterification [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: Hydroxyalkylation Protocol for 3-Ethyl-2,5-pyrazinediethanol Production

This application note details the protocol for the synthesis of 3-ethyl-2,5-pyrazinediethanol (CAS: 86917-74-0), a critical intermediate and reference standard (e.g., Potassium Clavulanate Impurity C).[1] The method utilizes a thermal hydroxyalkylation of 2,5-dimethyl-3-ethylpyrazine with formaldehyde.[1]

Abstract & Core Logic

This protocol describes the high-pressure thermal condensation of 2,5-dimethyl-3-ethylpyrazine (EDMP) with formaldehyde to synthesize 3-ethyl-2,5-pyrazinediethanol .[1] Unlike base-catalyzed methods that often yield polymerization byproducts, this thermal approach leverages the acidity of the

-methyl protons on the pyrazine ring to facilitate a clean addition reaction.[1] The procedure is optimized for high conversion rates while maintaining selectivity for the methyl groups over the sterically hindered ethyl group.

Key Reaction Parameters

• Precursor: 2,5-Dimethyl-3-ethylpyrazine (CAS: 13360-65-1)[1][2][3]

• Reagent: Formaldehyde (37% aq.[1] solution or Paraformaldehyde)[1]

• Mechanism: Thermal Hydroxyalkylation (Ene-like condensation)[1]

• Target: 3-Ethyl-2,5-bis(2-hydroxyethyl)pyrazine (CAS: 86917-74-0)[1][4]

Scientific Mechanism

The synthesis relies on the activation of alkyl groups attached to the electron-deficient pyrazine ring.[1] The nitrogen atoms in the ring exert an electron-withdrawing effect, increasing the acidity of the

-protons on the methyl substituents.[1]

• Activation: At elevated temperatures (>120°C), the methyl groups exist in equilibrium with their enamine-like tautomers (or simply possess sufficient nucleophilicity).[1]

• Condensation: The nucleophilic

  -carbon attacks the carbonyl carbon of formaldehyde.[1]

• Proton Transfer: Subsequent proton transfer yields the 2-hydroxyethyl side chain.[1]

Selectivity Note: The reaction is highly selective for the methyl groups (positions 2 and 5) over the ethyl group (position 3) due to steric hindrance and the higher kinetic barrier for secondary carbanion formation on the ethyl chain.[1]

Mechanistic Pathway (DOT Visualization)[1]

Figure 1: Mechanistic flow of the thermal hydroxyalkylation reaction.

Experimental Protocol

Reagents & Equipment

Component	Grade/Spec	Purpose
2,5-Dimethyl-3-ethylpyrazine	>98% Purity	Starting Material
Formaldehyde	37% Aqueous Sol.[1]	Reagent (Source of C1 unit)
Hydroquinone	Synthesis Grade	Polymerization Inhibitor
Ethyl Acetate	ACS Grade	Extraction Solvent
High-Pressure Reactor	Stainless Steel (Autoclave)	Reaction Vessel (Rated >20 bar)

Step-by-Step Procedure

Phase 1: Reaction Setup

• Charge Reactor: In a 500 mL stainless steel autoclave, add 2,5-dimethyl-3-ethylpyrazine (13.6 g, 0.1 mol) .

• Add Reagent: Add Formaldehyde (37% aq., 24.3 g, 0.3 mol) .

  • Note: A 3:1 molar excess of formaldehyde is used to drive the reaction to completion and account for losses to the gas phase.

• Add Inhibitor: Add Hydroquinone (0.1 g) to prevent the polymerization of formaldehyde (paraformaldehyde formation) or vinyl-pyrazine byproducts.[1]

• Seal: Seal the autoclave and purge with Nitrogen (

  ) three times to remove oxygen.

Phase 2: Thermal Reaction

• Heating: Gradually heat the reactor to 140°C over 45 minutes.

  • Pressure Check: Internal pressure will rise to approximately 4–6 bar due to water vapor and formaldehyde volatility.[1]

• Incubation: Maintain temperature at 140°C ± 2°C for 8–10 hours .

  • Agitation: Magnetic stirring at 500 RPM is required to ensure phase mixing (organic pyrazine phase and aqueous formaldehyde phase).[1]

• Cooling: Cool the reactor to room temperature (<25°C) before venting.

Phase 3: Workup & Isolation

• Venting: Carefully vent the residual pressure into a fume hood scrubber (formaldehyde trap).

• Extraction: Transfer the reaction mixture to a separatory funnel.

  • The product is amphiphilic but prefers the organic phase. If the mixture is homogenous, saturate with NaCl (brine) and extract with Ethyl Acetate (3 x 50 mL) .[1]

• Washing: Wash the combined organic layers with saturated sodium bicarbonate (20 mL) to remove any formic acid byproducts.[1]

• Drying: Dry the organic phase over anhydrous Sodium Sulfate (

  ) .

• Concentration: Evaporate the solvent under reduced pressure (Rotavap, 40°C, 20 mbar) to yield a viscous yellow oil.

Phase 4: Purification

• High-Vacuum Distillation: The crude oil contains mono-hydroxyethyl intermediates.[1]

  • Distill under high vacuum (<1 mmHg).

  • Fraction 1: Unreacted starting material (low boiling).

  • Fraction 2: Mono-substituted product.

  • Fraction 3 (Target): 3-Ethyl-2,5-pyrazinediethanol (Boiling point approx. 180–200°C at 0.5 mmHg).[1]

• Alternative (Crystallization): If the oil is pure enough, it may crystallize upon standing at 4°C or by trituration with cold diethyl ether/hexane.

Quality Control & Validation

Analytical Specifications[5][6]

• Appearance: Pale yellow to dark orange viscous oil or low-melting solid.[1]

• Mass Spectrometry (GC-MS/LC-MS):

  • Precursor MW: 136.2 g/mol .

  • Target MW: 196.25 g/mol .[5]

  • Look for the molecular ion peak

    .[1]

• NMR Verification (

  NMR, ):

  • Pyrazine Ring: Absence of methyl singlets at

    2.5 ppm.

  • New Signals: Two triplets corresponding to

    (approx. 3.0 and 4.0 ppm).[1]

  • Ethyl Group: Retention of the triplet/quartet pattern for the 3-ethyl group.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete conversion	Increase reaction time to 12h or temp to 150°C.
Polymerization	Lack of inhibitor	Ensure hydroquinone is fresh; check O2 purging.
Mono-substitution	Insufficient Formaldehyde	Increase HCHO ratio to 4:1 or 5:[1]1.

Workflow Diagram

Figure 2: Operational workflow for the synthesis process.[1][6]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 25916, 3-Ethyl-2,5-dimethylpyrazine. Retrieved February 13, 2026 from [Link][1]

• Pharmaffiliates (2025). Potassium Clavulanate - Impurity C (Freebase) | 2,2'-(3-Ethylpyrazine-2,5-diyl)diethanol.[1][5] Retrieved February 13, 2026 from [Link][1]

• PrepChem (2025). Synthesis of 2-(2-hydroxyethyl)pyrazine (Analogous Protocol). Retrieved February 13, 2026 from [Link][1]

Sources

• 1. 20170-32-5 | CAS DataBase [chemicalbook.com]
• 2. Pyrazine, 3-ethyl-2,5-dimethyl- [webbook.nist.gov]
• 3. 3-Ethyl-2,5-dimethylpyrazine | C8H12N2 | CID 25916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. prepchem.com [prepchem.com]

Application Note: Kinetic Analysis of Urethane Formation Between 2,5-Pyrazinediethanol and Ethyl Isocyanate

Introduction

The synthesis of polyurethanes, a versatile class of polymers, is fundamentally based on the reaction between a polyol and an isocyanate.[1] The kinetics of this urethane formation are critical for controlling polymer properties, optimizing industrial processes, and developing novel materials.[2] This application note focuses on the reaction kinetics between 2,5-Pyrazinediethanol, a heterocyclic diol, and ethyl isocyanate, a monofunctional isocyanate. The incorporation of the pyrazine moiety is of significant interest for developing polymers with unique thermal, electronic, and biomedical properties.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate these kinetics. It offers detailed protocols for both uncatalyzed and catalyzed reactions, outlines robust analytical methodologies for monitoring reaction progress, and explains the principles behind kinetic data analysis.

Reaction Fundamentals

Urethane Formation Mechanism

The core reaction involves the nucleophilic attack of the hydroxyl group (-OH) from 2,5-Pyrazinediethanol on the electrophilic carbon atom of the isocyanate group (-NCO) of ethyl isocyanate. This addition reaction forms a carbamate, commonly known as a urethane linkage.[3] The reaction proceeds readily at room temperature, but its rate can be significantly influenced by various factors.[1]

Caption: General mechanism of urethane formation.

Critical Factors Influencing Reaction Kinetics

• Catalysis : The choice of catalyst is paramount in controlling the rate and selectivity of the urethane reaction.[4]

  • Amine Catalysts : Generally promote the reaction between isocyanates and water, which can lead to urea formation and CO2 generation (foaming).[5][6]

  • Organometallic Catalysts : Compounds based on tin, bismuth, and zinc are highly selective for the isocyanate-hydroxyl reaction.[7] Dibutyltin dilaurate (DBTDL) is a widely used, potent catalyst that strongly drives urethane formation.[1] Bismuth and zinc catalysts are gaining popularity as less toxic alternatives.[1][7]

• Reactant Structure : The reactivity of the alcohol and isocyanate plays a significant role. Primary alcohols, such as those in 2,5-Pyrazinediethanol, are generally more reactive than secondary alcohols.[2][8] Aliphatic isocyanates like ethyl isocyanate have different reactivity profiles compared to aromatic isocyanates.[8][9]

• Temperature : The reaction is exothermic.[1] Increasing the temperature generally increases the reaction rate, but can also promote side reactions.

• Solvent : The choice of solvent can influence reaction rates by affecting the solvation of reactants and transition states. Aprotic solvents like N,N-Dimethylformamide (DMF), tetrahydrofuran (THF), or acetonitrile are commonly used.

• Moisture : Water readily reacts with isocyanates to form an unstable carbamic acid, which then decomposes into an amine and carbon dioxide.[1] This side reaction consumes isocyanate and can interfere with kinetic measurements. Therefore, all reagents and glassware must be scrupulously dried.

Kinetic Study Design & Methodology

A successful kinetic study relies on a robust experimental design and a precise analytical method to monitor the concentration of reactants or products over time. In-situ Fourier Transform Infrared (FTIR) spectroscopy is an ideal technique for this purpose, as it allows for real-time monitoring of the characteristic isocyanate (-NCO) peak.

Caption: Experimental workflow for kinetic analysis.

Analytical Method: In-Situ FTIR Spectroscopy

The progress of the reaction is monitored by tracking the disappearance of the strong, sharp absorption band of the isocyanate group (-NCO) at approximately 2275-2250 cm⁻¹ . This peak does not overlap with other functional groups in the reaction mixture, making it an excellent probe for kinetic analysis.

Experimental Protocols

Safety Precaution : Isocyanates are toxic, potent respiratory sensitizers, and may be fatal if inhaled.[4][10] All manipulations must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Materials and Reagents

Reagent/Material	Purity/Grade	Supplier	Notes
2,5-Pyrazinediethanol (PDE)	>98%	e.g., Sigma-Aldrich	Dry in vacuum oven before use.[11]
Ethyl Isocyanate	>99%	e.g., Sigma-Aldrich	Store under inert gas.[10]
Anhydrous Toluene	DriSolv™ or equiv.	e.g., EMD Millipore	Use as received.
Dibutyltin Dilaurate (DBTDL)	>95%	e.g., Sigma-Aldrich	Catalyst for Protocol 2.
Nitrogen Gas (N₂)	High Purity	Local Supplier	For maintaining an inert atmosphere.
Septa-sealed reaction vessel	-	-	Must be oven-dried before use.
In-situ FTIR probe	-	e.g., Mettler Toledo	-

Protocol 1: Uncatalyzed Reaction Kinetics

This protocol establishes a baseline for the reaction rate in the absence of a catalyst.

• System Setup : Assemble the reaction vessel, equip it with a magnetic stirrer, a nitrogen inlet, and an in-situ FTIR probe. Ensure the entire system is dry and purged with nitrogen.

• Reagent Preparation : In the reaction vessel, dissolve a known amount of 2,5-Pyrazinediethanol (e.g., 1.68 g, 10 mmol) in anhydrous toluene (to a final volume of 50 mL).

• Equilibration : Bring the solution to the desired reaction temperature (e.g., 25°C) under constant stirring.

• Background Spectrum : Once the temperature is stable, acquire a background FTIR spectrum of the diol solution.

• Reaction Initiation : Using a gas-tight syringe, inject an equimolar amount of ethyl isocyanate (e.g., 0.71 g, 10 mmol) into the reaction vessel.

• Data Acquisition : Immediately begin acquiring FTIR spectra at regular intervals (e.g., every 60 seconds) for several hours or until the isocyanate peak at ~2270 cm⁻¹ has significantly diminished.

Protocol 2: DBTDL-Catalyzed Reaction Kinetics

This protocol investigates the effect of a common organotin catalyst.

• System Setup & Reagent Preparation : Follow steps 1 and 2 from Protocol 1.

• Catalyst Addition : Using a microliter syringe, add a specific amount of DBTDL catalyst to the diol solution. A typical catalyst loading is 0.01-0.1 mol% relative to the isocyanate. For this example, add ~12.6 mg (0.02 mmol) of DBTDL.

• Equilibration & Background : Follow steps 3 and 4 from Protocol 1.

• Reaction Initiation : Follow step 5 from Protocol 1.

• Data Acquisition : Immediately begin acquiring FTIR spectra. The catalyzed reaction will be much faster, so a shorter time interval (e.g., every 15-30 seconds) is required.

Data Analysis and Interpretation

• Data Extraction : For each spectrum, integrate the area of the isocyanate peak (~2270 cm⁻¹). This area is directly proportional to the concentration of unreacted isocyanate ([NCO]).

• Kinetic Modeling : The reaction between an alcohol and an isocyanate often follows second-order kinetics. The integrated rate law for a second-order reaction with equimolar initial concentrations is:

  1/[NCO]t - 1/[NCO]₀ = kt

  Where:

  • [NCO]t is the isocyanate concentration at time t.

  • [NCO]₀ is the initial isocyanate concentration.

  • k is the second-order rate constant.

• Rate Constant Determination : A plot of 1/[NCO]t versus time (t) should yield a straight line. The slope of this line is the rate constant, k.

Representative Data Table

Time (s)	NCO Peak Area (Absorbance Units)	1 / [NCO] (relative)
0	1.250	0.800
60	1.180	0.847
120	1.115	0.897
180	1.055	0.948
...	...	...

Troubleshooting and Scientific Considerations

• Non-linear Kinetic Plots : If the second-order plot is not linear, the reaction mechanism may be more complex. It could involve auto-catalysis or side reactions.[12] A pseudo-first-order approach (using a large excess of one reactant) can simplify the analysis.[13][14]

• Moisture Contamination : The presence of water will consume isocyanate, leading to an artificially high calculated rate constant. Evidence of this may include the appearance of urea peaks in the FTIR spectrum and potential gas (CO₂) evolution.[1]

• Allophanate Formation : At later stages of the reaction or with excess isocyanate, the urethane product can react with another isocyanate molecule to form an allophanate.[3][15] This secondary reaction can complicate the kinetics.

Conclusion

This application note provides a robust framework for the systematic study of the reaction kinetics between 2,5-Pyrazinediethanol and ethyl isocyanate. By employing in-situ FTIR spectroscopy and appropriate kinetic models, researchers can accurately determine reaction rate constants under various conditions. Understanding these kinetics is essential for the rational design and synthesis of novel pyrazine-containing polyurethane materials for advanced applications. The protocols herein emphasize safety, precision, and scientific integrity, providing a self-validating system for generating reliable and reproducible kinetic data.

References

• The chemistry of polyurethanes. Lawrence Industries. [URL: https://www.lawrenceindustries.com/news/the-chemistry-of-polyurethanes]
• Understanding Polyurethane Catalysts and How They Work. GFI Catalysts. [URL: https://gficatalysts.
• The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism. ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/jo00091a024]
• Cheikh, W., et al. (2019). Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study. Polymers. [URL: https://www.mdpi.com/2073-4360/11/10/1554]
• Metal-Based Catalysts for Polyurethane Applications. Reaxis Inc.. [URL: https://www.reaxis.
• Cheikh, W., et al. (2019). Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study. National Center for Biotechnology Information. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6843152/]
• Classification of polyurethane catalysts and selection of catalysts for different polyurethane products. Knowledge - Acsmic. [URL: https://www.acsmic.
• Technical Information Catalysts for polyurethane resin. San-Apro Ltd.. [URL: https://www.sanyo-chemical.co.jp/products/en/pdf/G2011E.pdf]
• Mechanism of urethane formation with isocyanate and primary alcohol... ResearchGate. [URL: https://www.researchgate.
• Analysis of Isocyanates with LC-MS/MS. ASTM International. [URL: https://www.astm.org/stp1483-eb.html]
• Isocyanate Sampling and Analysis. IOM World. [URL: https://www.iom-world.
• Fent, K. W., et al. (2011). A laboratory comparison of analytical methods used for isocyanates. ResearchGate. [URL: https://www.researchgate.
• Detection techniques for air-borne isocyanates based on fluorescent derivatizing agents. Royal Society of Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra04482a]
• Method of detecting isocyanates. Google Patents. [URL: https://patents.google.
• Schwetlick, K., et al. (1985). Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates. Journal of the Chemical Society, Perkin Transactions 2. [URL: https://pubs.rsc.org/en/content/articlelanding/1985/p2/p29850000845]
• Badamshina, E. R., et al. (2006). Kinetics of diisocyanate reactions with chain-extending agents. ResearchGate. [URL: https://www.researchgate.net/publication/233719001_Kinetics_of_diisocyanate_reactions_with_chain-extending_agents]
• Catalysis of the Isocyanate-Hydroxyl Reactions by Non-Tin Catalysts. Werner, J.. [URL: https://www.werner-chem.
• 2,5-Pyrazinediethanol. National Center for Biotechnology Information, PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/9812863]
• Ethyl isocyanate. National Center for Biotechnology Information, PubChem. [URL: https://pubchem.ncbi.nlm.nih.
• Chemistry of Aryl Isocyanates: Rate and Equilibrium Constants for the Formation of Ethyl α,γ-Diarylallophanate. ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/jo01111a039]
• Devaraj, N. K., et al. (2011). Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation. Bioconjugate Chemistry. [URL: https://pubs.acs.org/doi/10.1021/bc200267y]
• Chen, Z., et al. (2017). Kinetics of water–isocyanate reaction in N,N-dimethylformamide. Scribd. [URL: https://www.scribd.
• Moodie, R. B., & Sansom, P. J. (1981). The pyridine-catalysed reaction of methanol with phenyl isocyanate in tetrachloromethane. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/The-pyridine-catalysed-reaction-of-methanol-with-Moodie-Sansom/c2e270928929944a30e87b749d44c9b360706240]
• Process of selective synthesizing 5-methyl pyrazine-2-carboxylic acid using 2,5-dimethyl pyrazine. Patsnap. [URL: https://www.patsnap.com/eureka/patent/CN101906041A-process-of-selective-synthesizing-5-methyl-pyrazine-2-carboxylic-acid-using-2-5-dimethyl-pyrazine]
• Adams, T. B., et al. (2008). Safety assessment of 2-ethyl-3,(5 or 6) dimethylpyrazine as a food ingredient. ResearchGate. [URL: https://www.researchgate.net/publication/23247481_Safety_assessment_of_2-ethyl-35_or_6_dimethylpyrazine_as_a_food_ingredient]
• Kinetics of the Reaction Between Alcohols and Isocyanates Catolyzed by Ferric Acetylacetonate. NASA Technical Reports Server. [URL: https://ntrs.nasa.
• Application Notes and Protocols for the Synthesis of 2,5-Dimethylpyrazine Derivatives. Benchchem. [URL: https://www.benchchem.com/application-notes/2,5-dimethylpyrazine-synthesis]
• Badamshina, E. R., et al. (2006). Kinetics of diisocyanate reactions with chain-extending agents. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Kinetics-of-diisocyanate-reactions-with-agents-Badamshina-Gafurova/06b6f790c663c9b7829701a5e182390218737380]
• A study of elementary reactions of isocyanate production. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/A-study-of-elementary-reactions-of-isocyanate-Renáta-Zsanett/e5659850383b4b5c777e48738363c46924847e09]

Sources

• 1. l-i.co.uk [l-i.co.uk]
• 2. quantchem.kuleuven.be [quantchem.kuleuven.be]
• 3. researchgate.net [researchgate.net]
• 4. Understanding Polyurethane Catalysts and How They Work [gzyourun.com]
• 5. Classification of polyurethane catalysts and selection of catalysts for different polyurethane products - Knowledge - Green View Technology and Development Co., Ltd [gvchem.com]
• 6. Technical Information Catalysts for polyurethane resin -San Apro [san-apro.co.jp]
• 7. High-performance process additives for electroplating | TIB Chemicals - TIB Chemicals AG [tib-chemicals.com]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Ethyl isocyanate | C3H5NO | CID 8022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 2,5-Pyrazinediethanol | C8H12N2O2 | CID 9812863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. scribd.com [scribd.com]
• 13. semanticscholar.org [semanticscholar.org]
• 14. Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Purification methods for removing isomers from 3-ethyl-2,5-pyrazinediethanol

This guide serves as a specialized technical support resource for researchers and process chemists working with 3-ethyl-2,5-pyrazinediethanol (CAS: 86917-74-0), also widely known as Clavulanic Acid Impurity C .[1]

The separation of this molecule from its positional isomers (particularly the 2,6-isomer and 2,3-isomer) is a known bottleneck in high-purity standard preparation. The following protocols and troubleshooting steps are derived from advanced chromatographic principles and industrial purification workflows.

Molecule: 3-Ethyl-2,5-pyrazinediethanol Application: Reference Standard Preparation, API Impurity Profiling Support Level: Tier 3 (Senior Scientist)[1]

Diagnostic & Analysis: "Know Your Mixture"

Before attempting purification, you must definitively identify the isomer profile. Standard C18 columns often fail to resolve the critical pair (2,5- vs 2,6-isomer) due to identical hydrophobicity.

Recommended Analytical Method (UHPLC)

Objective: Baseline resolution of positional isomers.

Parameter	Specification	Rationale
Column	Phenyl-Hexyl (e.g., 150 x 2.1 mm, 1.7 µm)	Phenyl phases utilize - interactions, offering superior selectivity for aromatic positional isomers compared to C18.[1]
Mobile Phase A	10 mM Ammonium Formate (pH 3.0)	Acidic pH suppresses ionization of residual amines, sharpening peaks.
Mobile Phase B	Acetonitrile (MeCN)	Sharper peak shape for nitrogen heterocycles than Methanol.
Gradient	5% B to 30% B over 15 min	Shallow gradient is critical for isomer separation.
Detection	UV @ 265 nm	Max absorption for the pyrazine core.
Flow Rate	0.3 mL/min	Optimized for Van Deemter efficiency.

Purification Workflows

Workflow A: Preparative HPLC (High Purity >99.5%)

Best for: Isolating reference standards (10 mg – 5 g scale).

The Challenge: The 2,5- and 2,6-isomers often co-elute on standard Prep-C18. The Solution: Use a Pentafluorophenyl (PFP) or Phenyl-Hexyl stationary phase.

Protocol:

• Dissolution: Dissolve crude mixture in 10% MeCN/Water. Filter through 0.2 µm PTFE.

• Column Loading: Use a Prep Phenyl-Hexyl column (20 x 250 mm, 5 µm).

• Isocratic Hold Strategy:

  • Run a linear gradient to 15% B.

  • HOLD at 15% B for 10 minutes. This "parking" technique allows the slightly more polar isomer (typically the 2,6-) to pull away from the 2,5-target.

• Fraction Collection: Trigger collection by threshold and slope.[1] Collect the tail of the first peak and the front of the second peak in separate "mixed" vials to ensure the heart-cut fractions are pure.

Workflow B: Flash Chromatography (Enrichment)

Best for: Crude cleanup before Prep-HPLC (5 g – 100 g scale).[1]

System: Normal Phase vs. Reverse Phase

• Normal Phase (Silica): Poor resolution for these polar diols; they streak.

• Reverse Phase (C18 Flash): Recommended.[1]

Step-by-Step:

• Cartridge: C18 Flash Cartridge (e.g., 120 g).

• Solvent System: Water/Methanol (MeOH is cheaper for flash).

• Loading: Liquid load is preferred. Dissolve in minimum MeOH, dilute with water until just before precipitation, and inject.

• Elution: 0-20% MeOH over 20 CV (Column Volumes).

  • Note: This will likely not fully separate the isomers but will remove starting materials (ethylpyrazine) and mono-alkylated impurities.

Visualizing the Logic

The following diagram illustrates the decision matrix for purifying 3-ethyl-2,5-pyrazinediethanol based on the impurity profile.

Caption: Decision tree for selecting the appropriate stationary phase and workflow based on initial purity and isomer presence.

Troubleshooting & FAQs

Q1: "I see a single broad peak on my HPLC. How do I know if the isomers are co-eluting?"

A: This is the classic "Critical Pair" masking effect.

• Diagnosis: Run the sample on a GC-MS using a polar wax column (e.g., DB-WAX). Isomers often separate better by boiling point/polarity in gas phase than by hydrophobicity in liquid phase.

• Action: If GC shows two peaks but HPLC shows one, switch your HPLC column from C18 to Phenyl-Hexyl or Pentafluorophenyl (PFP) . The fluorine atoms in PFP phases interact strongly with the electron-deficient pyrazine ring, often resolving steric isomers that C18 cannot.

Q2: "My product is oiling out instead of crystallizing. How do I get a solid?"

A: 3-ethyl-2,5-pyrazinediethanol has a low melting point and loves to form oils (supercooling).

• The Fix:

  • Dissolve the oil in a minimum amount of warm Ethyl Acetate .

  • Add Hexane dropwise until the solution turns slightly turbid.

  • Seed the solution with a tiny crystal of the pure standard (if available) or scratch the glass side.

  • Store at -20°C for 48 hours.

  • Note: If it remains an oil, ensure all residual water is removed. Lyophilization (freeze-drying) is often necessary before attempting crystallization, as even trace water prevents lattice formation.

Q3: "Can I use distillation to separate the isomers?"

A: Generally, no .[1]

• The boiling points of the 2,5- and 2,6-diethanol isomers are likely within 1-2°C of each other (approx. 330-340°C at atm).

• Risk: At the temperatures required for distillation (even under high vacuum), pyrazines can undergo thermal degradation or polymerization. Distillation is excellent for removing the starting material (ethylpyrazine, BP ~150°C) but ineffective for separating the diethanol isomers.

Q4: "What is the structure of the most common isomer impurity?"

A: The most common co-eluting impurity is 3-ethyl-2,6-pyrazinediethanol .

• Mechanism: During synthesis (often condensation of ethylpyrazine with formaldehyde), the 2- and 6- positions are electronically similar (ortho to the ring nitrogens), leading to competitive substitution.

References

• European Pharmacopoeia (Ph.[1] Eur.) . Clavulanate Potassium Monograph: Impurity C. (Defines the target molecule as a critical process impurity).

• BenchChem . Protocol for the Extraction and Analysis of Pyrazine Derivatives. Link (General pyrazine extraction methodologies).

• Royal Society of Chemistry . Reverse-phase HPLC separation of positional isomers on specialized packed columns. Link (Principles of isomer separation using pi-selective phases).

• National Institutes of Health (PubChem) . 3-Ethyl-2,5-pyrazinediethanol Compound Summary. Link (Physical properties and identifiers).

• TLC Pharmaceutical Standards . Potassium Clavulanate EP Impurity C Data Sheet. Link (Confirmation of impurity identity and state).

Sources

• 1. 2,5-Dimethylpyrazine | C6H8N2 | CID 31252 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: High-Purity Recrystallization of 3-Ethyl-2,5-Pyrazinediethanol

This technical support guide is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshooting for the recrystallization of 3-Ethyl-2,5-Pyrazinediethanol. As a key intermediate or potential impurity in various synthetic pathways, achieving high purity of this compound is often critical. This document provides in-depth, field-proven insights to navigate the challenges of its crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when selecting a solvent for the recrystallization of 3-Ethyl-2,5-Pyrazinediethanol?

A1: The ideal solvent for recrystallizing 3-Ethyl-2,5-Pyrazinediethanol should exhibit a steep solubility curve: high solubility at elevated temperatures and low solubility at lower temperatures. Given the molecule's structure—a pyrazine ring with two hydroxyl groups and an ethyl group—its polarity is moderately polar. Therefore, a solvent of similar polarity is a good starting point. The principle of "like dissolves like" is a fundamental guide here.[1] A solvent miscibility chart can be a useful tool in selecting appropriate solvents and anti-solvents.[1]

Key considerations include:

• Polarity Matching: The two hydroxyl groups suggest that polar solvents like alcohols (ethanol, isopropanol) or even water-alcohol mixtures could be effective.

• Boiling Point: The solvent's boiling point should be high enough to allow for a good solubility differential but not so high as to risk decomposition of the compound.

• Inertness: The solvent must not react with the 3-Ethyl-2,5-Pyrazinediethanol.

• Volatility: A moderately volatile solvent is preferred for easy removal from the purified crystals.

Q2: What are the likely impurities in crude 3-Ethyl-2,5-Pyrazinediethanol, and how do they affect recrystallization?

A2: Impurities can originate from starting materials, side reactions, or degradation. For pyrazine derivatives, common impurities can include related pyrazine structures with different alkyl substitutions or unreacted starting materials.[2][3] In some syntheses, imidazole derivatives can be significant impurities.[4][5] These impurities can act as nucleation inhibitors or co-crystallize with the desired product, reducing purity. If the crude material is an oil, it may indicate significant impurities are present.[6]

Q3: When should I consider a mixed-solvent system for recrystallization?

A3: A mixed-solvent system is beneficial when no single solvent provides the ideal solubility profile.[7] This is a common scenario for many organic compounds. The typical approach involves dissolving the compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, a "poor" or "anti-solvent" (in which the compound is sparingly soluble) is added dropwise until the solution becomes turbid (the cloud point), indicating saturation.[7] Gentle heating is then applied to redissolve the precipitate, and the solution is allowed to cool slowly. For 3-Ethyl-2,5-Pyrazinediethanol, a potential system could be a polar "good" solvent like ethanol or acetone, with a non-polar "anti-solvent" like hexane or heptane.

Q4: What is "oiling out," and how can I prevent it?

A4: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid crystal.[6][8] This often happens if the boiling point of the solvent is higher than the melting point of the solute or if the solution is cooled too rapidly. To prevent this, you can:

• Use a lower-boiling point solvent.

• Decrease the cooling rate. Allow the solution to cool to room temperature slowly before placing it in an ice bath.

• Use a more dilute solution. Adding a small amount of additional hot solvent can sometimes resolve the issue.[6]

• Vigorous stirring as the solution cools can sometimes promote crystallization over oiling out.

Troubleshooting Guide

Problem	Potential Cause(s)	Solution(s)
The compound does not dissolve in the hot solvent.	- The solvent is inappropriate for the compound's polarity.- Insufficient solvent is used.	- Select a more suitable solvent based on polarity. Consider a mixed-solvent system.- Add more hot solvent in small increments until dissolution is achieved.
No crystals form upon cooling.	- The solution is not supersaturated (too much solvent was used).- The solution is supersaturated but requires a nucleation site.	- Reduce the solvent volume by gentle heating or using a rotary evaporator and attempt to cool again.[6][9]- Induce crystallization by: - Adding a seed crystal of pure 3-Ethyl-2,5-Pyrazinediethanol.[6][9] - Scratching the inside of the flask with a glass rod at the solution's surface.[6][9] - Cooling the solution to a lower temperature (e.g., in a dry ice/acetone bath).
The recrystallized yield is very low.	- Too much solvent was used, leaving a significant amount of the compound in the mother liquor.- Premature crystallization occurred during hot filtration.- The crystals were washed with a solvent that was not ice-cold, redissolving the product.	- Concentrate the mother liquor and cool to obtain a second crop of crystals.[10]- Ensure the funnel and receiving flask are pre-heated before hot filtration. Use a slight excess of hot solvent and then concentrate the filtrate.[8]- Always wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.[11]
The crystals are discolored.	- Colored impurities are present in the crude material.	- Add a small amount of activated charcoal to the hot solution before filtration.[12] Be cautious not to add too much, as it can adsorb the desired product.
The compound "oils out" instead of crystallizing.	- The solution is cooling too quickly.- The solute is highly impure.- The melting point of the solute is lower than the boiling point of the solvent.	- Allow the solution to cool slowly to room temperature before placing it in an ice bath.[6]- Consider pre-purification by column chromatography if impurities are significant.[2][13]- Choose a lower-boiling point solvent or solvent mixture.

Experimental Protocol: Recrystallization of 3-Ethyl-2,5-Pyrazinediethanol

This protocol provides a general framework. The optimal solvent and volumes should be determined through small-scale trials.

1. Solvent Selection:

• Place a small amount (10-20 mg) of the crude 3-Ethyl-2,5-Pyrazinediethanol into several test tubes.
• Add a few drops of different solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, hexane/ethyl acetate mixtures) to each tube at room temperature. Observe the solubility.
• Gently heat the tubes with solvents in which the compound was insoluble at room temperature. The ideal solvent will dissolve the compound when hot but show low solubility when cold.

2. Dissolution:

• Place the crude 3-Ethyl-2,5-Pyrazinediethanol in an Erlenmeyer flask.
• Add a minimal amount of the chosen hot solvent and bring the solution to a gentle boil on a hot plate.[14]
• Continue adding small portions of the hot solvent until the compound just dissolves completely.[11]

3. Hot Filtration (if necessary):

• If the solution contains insoluble impurities or if activated charcoal was used, perform a hot filtration.
• Pre-heat a funnel with fluted filter paper and the receiving flask to prevent premature crystallization.[8]
• Pour the hot solution through the filter paper quickly.

4. Crystallization:

• Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[15][16]
• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

5. Crystal Collection and Washing:

• Collect the crystals by vacuum filtration using a Büchner funnel.
• Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[11]

6. Drying:

• Dry the crystals in a vacuum oven at a temperature well below the compound's melting point until a constant weight is achieved.

Visualization of the Recrystallization Workflow

Caption: A flowchart of the key stages in the recrystallization process for 3-Ethyl-2,5-Pyrazinediethanol.

References

• Bickler, B. (n.d.). Improving Flash Purification of Chemically Related Pyrazines. Biotage.

• Ashraf-Khorassani, M., & Taylor, L. T. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Journal of Chromatographic Science, 57(9), 835–842. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. Retrieved from [Link]

• Lachicotte, R. J. (n.d.). How To: Grow X-Ray Quality Crystals. University of Rochester Department of Chemistry. Retrieved from [Link]

• LibreTexts. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• Ashraf-Khorassani, M., & Taylor, L. T. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Journal of Chromatographic Science, 57(9), 835–842. Retrieved from [Link]

• Ashraf-Khorassani, M., & Taylor, L. T. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Request PDF on ResearchGate. Retrieved from [Link]

• (n.d.). recrystallization.pdf. Retrieved from [Link]

• Dinger, M. (2015). Crystal Growing Tips. The Center for Xray Crystallography, University of Florida. Retrieved from [Link]

• (n.d.). Recrystallization - Part 2. Retrieved from [Link]

• (2024). Recrystallization pointers. Reddit. Retrieved from [Link]

• (n.d.). Growing Quality Crystals. MIT Department of Chemistry. Retrieved from [Link]

• DeYoreo, J. J., et al. (2018). Crystallization of Organic Molecules: Nonclassical Mechanism Revealed by Direct Imaging. Journal of the American Chemical Society, 140(31), 9854–9863. Retrieved from [Link]

• McPherson, A. (2001). Optimization of crystallization conditions for biological macromolecules. Acta Crystallographica Section D: Biological Crystallography, 57(Pt 8), 1075–1083. Retrieved from [Link]

• CHEMLYTE SOLUTIONS CO.,LTD. (n.d.). Buy 3-Ethyl-2,5-pyrazinediethanol Industrial Grade. Retrieved from [Link]

• NIST. (n.d.). Pyrazine, 3-ethyl-2,5-dimethyl-. NIST WebBook. Retrieved from [Link]

• MIT Digital Lab Techniques Manual. (2010). Recrystallization. YouTube. Retrieved from [Link]

• (n.d.). recrystallization-2.doc.pdf. Retrieved from [Link]

• Flavor and Extract Manufacturers Association. (n.d.). 3-ETHYL-2,6-DIMETHYLPYRAZINE | FEMA. Retrieved from [Link]

• Kadrowski, B. (2020). Wittig Reaction Experiment Part 3: Recrystallization and Melting Point. YouTube. Retrieved from [Link]

Sources

• 1. 溶剂混溶性表 [sigmaaldrich.com]
• 2. ablelab.eu [ablelab.eu]
• 3. Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. reddit.com [reddit.com]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. m.youtube.com [m.youtube.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. m.youtube.com [m.youtube.com]
• 15. How To [chem.rochester.edu]
• 16. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]

Identifying impurities in commercial grade 2,5-Pyrazinediethanol 3-ethyl-

Welcome to the Technical Support Center for the analysis of 2,5-Pyrazinediethanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical answers to common challenges encountered when identifying and quantifying impurities in this compound. Our focus is on combining robust analytical methodologies with the underlying scientific principles to ensure data integrity and regulatory compliance.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the common types of impurities I should expect in commercial-grade 2,5-Pyrazinediethanol and where do they come from?

A1: Understanding the potential impurities is the first step in developing a robust analytical strategy. Impurities in any active pharmaceutical ingredient (API) or chemical reagent are broadly classified by the International Council for Harmonisation (ICH) and can be categorized as organic, inorganic, or residual solvents.[1][2][3] For 2,5-Pyrazinediethanol, impurities typically originate from the synthesis process or degradation over time.

• Organic Impurities: These are the most common and structurally similar to the main compound.

  • Process-Related Impurities:

    • Starting Materials: Unreacted precursors from the synthesis route. For pyrazines, this could involve α-dicarbonyl compounds and diamines.[4]

    • Intermediates: Partially reacted molecules that were not fully converted to the final product. Dihydropyrazines are a potential intermediate class.[4]

    • Byproducts: Formed from competing side reactions. Self-condensation of starting materials or further reaction of the product can lead to oligomeric or structurally related pyrazines.[5][6] The user's query mentioned "3-ethyl-2,5-Pyrazinediethanol," which, while a distinct compound, serves as a plausible example of an alkylated byproduct if ethylating agents or precursors were present.

  • Degradation Products:

    • Oxidative Degradants: The pyrazine ring and ethanol side chains can be susceptible to oxidation, leading to N-oxides or aldehydes/carboxylic acids, respectively.

    • Hydrolytic Degradants: While generally stable, extreme pH conditions during workup or storage could potentially affect the molecule.

    • Photolytic Degradants: Exposure to UV light can induce degradation, forming various related substances.

• Inorganic Impurities: These result from the manufacturing process and include reagents, catalysts (e.g., heavy metals), and inorganic salts.[2]

• Residual Solvents: Solvents used during synthesis and purification (e.g., acetone, acetonitrile, ethyl acetate) can remain in the final product.[2]

The following table summarizes these potential impurities:

Impurity Category	Potential Source	Specific Examples for 2,5-Pyrazinediethanol	Recommended Primary Analytical Technique
Organic	Synthesis Starting Materials	Glyoxal, aminoethanol derivatives	HPLC-UV, GC-MS
Synthesis Intermediates	Dihydropyrazine intermediates	LC-MS
Synthesis Byproducts	Monosubstituted pyrazines, positional isomers, oligomers	HPLC-UV, LC-MS
Degradation Products	Pyrazine N-oxides, aldehydes from side-chain oxidation	LC-MS, Forced Degradation Studies
Inorganic	Manufacturing Process	Catalysts (e.g., Pd, Ni), inorganic salts	Inductively Coupled Plasma (ICP-MS/OES)
Residual Solvents	Synthesis & Purification	Acetonitrile, Toluene, Acetone	Headspace GC-MS

Q2: My initial HPLC-UV analysis shows several unknown peaks. How do I begin to identify them?

A2: An unexpected peak in your chromatogram initiates a systematic investigation. The goal is to move from detection to identification and, finally, to quantification. This workflow ensures a logical and efficient characterization process.

The diagram below outlines a standard workflow for this process. The key is to use orthogonal analytical techniques—methods that separate compounds based on different chemical principles—to gather comprehensive data.

Caption: Workflow for identifying unknown chromatographic peaks.

Causality Explained:

• Why start with LC-MS? High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is the cornerstone of modern impurity profiling.[7][8] By using the same chromatographic conditions as your initial HPLC-UV method, you can directly correlate the unknown UV peak with its corresponding mass. This immediately provides the molecular weight, which is the single most critical piece of information for initial identification.

• Why High-Resolution MS (HRMS)? Standard MS gives you a nominal mass. HRMS (like TOF or Orbitrap) provides a highly accurate mass, allowing you to determine the elemental formula (e.g., C₈H₁₂N₂O₂). This drastically narrows down the potential structures.[7]

• Why consider GC-MS? Gas Chromatography-Mass Spectrometry (GC-MS) is superior for volatile and semi-volatile compounds that are difficult to analyze by HPLC.[9][10] If you suspect an impurity is a residual solvent or a low-boiling-point byproduct, GC-MS is the appropriate orthogonal technique.[11][12]

Q3: How can I develop a robust, stability-indicating HPLC method for impurity profiling of 2,5-Pyrazinediethanol?

A3: A stability-indicating method is one that can separate the drug substance from its degradation products, allowing for accurate quantification of all components. Developing such a method requires a systematic approach.

• Analyte Characterization:

  • 2,5-Pyrazinediethanol is a polar, aromatic compound. The two ethanol groups make it highly water-soluble.

  • This polarity suggests that a standard C18 reversed-phase column will provide retention, but may require a mobile phase with a high aqueous component.

• Column and Mobile Phase Selection:

  • Column: Start with a C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size). A polar-embedded or polar-endcapped C18 column can provide better peak shape for polar analytes.

  • Mobile Phase A: 0.1% Formic Acid or Phosphoric Acid in Water. The acid is crucial for suppressing the ionization of the basic pyrazine nitrogens, which ensures sharp, symmetrical peaks.

  • Mobile Phase B: Acetonitrile or Methanol. Acetonitrile is generally preferred for its lower UV cutoff and viscosity.

• Initial Gradient Screening:

  • Rationale: A gradient elution is essential for impurity analysis to ensure that both early-eluting (polar) and late-eluting (non-polar) impurities are captured within a reasonable run time.

  • Starting Conditions:

    • Flow Rate: 1.0 mL/min

    • Detector Wavelength: 270-280 nm (based on the pyrazine chromophore, verify with a UV scan).

    • Gradient: Run a broad gradient, for example, 5% B to 95% B over 20 minutes.

    • Sample: Inject a solution of 2,5-Pyrazinediethanol at approximately 0.5-1.0 mg/mL.

• Method Optimization:

  • Based on the initial run, adjust the gradient to improve the resolution between the main peak and any observed impurities.

  • If a key impurity pair is co-eluting, flatten the gradient in that region (e.g., change from 20% B to 30% B over 10 minutes instead of 2 minutes).

• Forced Degradation Study:

  • Purpose: The ultimate test of a stability-indicating method is to challenge it with degraded samples. This is a regulatory expectation.[13][14][15]

  • Protocol: Expose solutions of 2,5-Pyrazinediethanol (e.g., at 1 mg/mL) to the following conditions, aiming for 5-20% degradation of the main peak.[14]

    • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24-48 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24-48 hours.

    • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal: Heat solid sample at 80 °C for 72 hours.

    • Photolytic: Expose solution to UV light (per ICH Q1B guidelines).

  • Analysis: Analyze all stressed samples. The method is considered stability-indicating if all degradation peaks are baseline-resolved from the main peak and from each other.

Q4: How do I differentiate between a process-related impurity and a degradation product?

A4: This is a critical question for regulatory submissions and for improving the manufacturing process. The distinction is made by analyzing samples from different stages of the product lifecycle.

Caption: Decision logic for classifying impurity origin.

Explanation:

• Process Impurities will generally be present in the batch right after synthesis (the "release" or "time-zero" sample) and their levels should not significantly increase under stress conditions.[2]

• Degradation Products may be absent or at very low levels initially but will form or increase upon exposure to stress conditions like heat, light, acid, or oxidation.[16][17]

• Causality: By comparing the impurity profile of a fresh batch against aged or stressed samples, you can directly observe which impurities are inherent to the process and which are formed due to instability.

References

• ICH Q3A(R2) Impurities in new drug substances - Scientific guideline. European Medicines Agency. [Link]

• Q3A(R2) IMPURITIES IN NEW DRUG SUBSTANCES. Slideshare. [Link]

• ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy. [Link]

• ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2). ICH. [Link]

• Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS). Journal of Chromatography A. [Link]

• ICH Q3A Guideline for Impurities in New Drug Substances. YouTube. [Link]

• Analysis of Pyrazines by GC. Scribd. [Link]

• Analysis of Pyrazine and Volatile Compounds in Cocoa Beans Using Solid Phase Microextraction. Neliti. [Link]

• Analysis of pyrazines (flavour compounds) in crisps. Scribd. [Link]

• Forced Degradation Studies. MedCrave online. [Link]

• Progress on the Synthesis Pathways and Pharmacological Effects of Naturally Occurring Pyrazines. MDPI. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect. [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. [Link]

• Pyrazine-impurities. Pharmaffiliates. [Link]

• Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. [Link]

• Impurity Analysis and Profiling Services. Emery Pharma. [Link]

• 2,5-Pyrazinediethanol. PubChem. [Link]

• Cutting edge Techniques for Impurity Profiling in Pharmaceutical Analysis: A brief Overview. International Journal of Trend in Scientific Research and Development. [Link]

• Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry. [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. Biomedical Journal of Scientific & Technical Research. [Link]

• Byproducts in the Synthesis of Di-2-pyrazinylmethane. Journal of Heterocyclic Chemistry. [Link]

• Multi-active method for the analysis of active substances in formulated products to support quality control scope. Collaborative International Pesticides Analytical Council. [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime. [Link]

• Pyrazines: Synthesis and Industrial Application of these Valuable Flavor and Fragrance Compounds. ResearchGate. [Link]

• Preparation method for 2,5-dimethylpyrazine derivative.

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. [Link]

• 2,5-Dimethylpyrazine. PubChem. [Link]

Sources

• 1. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. m.youtube.com [m.youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]
• 7. emerypharma.com [emerypharma.com]
• 8. ajrconline.org [ajrconline.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scribd.com [scribd.com]
• 12. media.neliti.com [media.neliti.com]
• 13. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 14. biopharminternational.com [biopharminternational.com]
• 15. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. acdlabs.com [acdlabs.com]
• 17. pharmtech.com [pharmtech.com]

Technical Support Center: Color Mitigation in 3-Ethyl-2,5-Pyrazinediethanol Polymers

Status: Active Specialist: Senior Application Scientist, Polymer Synthesis Division Subject: Troubleshooting Discoloration in Pyrazine-Diol Based Polyurethanes/Polyesters

Welcome to the Specialized Support Hub

You are likely accessing this guide because your polymerization batch—utilizing 3-ethyl-2,5-pyrazinediethanol as a chain extender or monomer—has exhibited unexpected yellowing or browning.

This molecule is structurally unique. Unlike standard aliphatic diols (e.g., 1,4-butanediol), the pyrazine core is an electron-deficient aromatic heterocycle. It offers excellent thermal stability and optical properties, but it introduces specific vulnerabilities regarding oxidative chromophore formation and metal-catalyzed degradation .

This guide synthesizes field protocols to diagnose, prevent, and remediate color formation.

Part 1: Diagnostics (The "Why")

Q: Why is my polymer turning yellow immediately upon heating?

A: The "Benzylic" Oxidation Mechanism. While the pyrazine ring itself is relatively stable, the alkyl substituents (the ethyl group and the ethanol tails) are vulnerable. The carbons attached directly to the pyrazine ring are chemically similar to "benzylic" carbons.

• Radical Attack: Under polymerization heat (>60°C), trace oxygen attacks the

  -hydrogens (the hydrogens on the carbon next to the ring).

• Hydroperoxide Formation: This forms a hydroperoxide radical.

• Conjugation Extension: The breakdown of these hydroperoxides leads to the formation of double bonds conjugated with the pyrazine ring.

• N-Oxide Formation: The nitrogen atoms in the ring can oxidize to form N-oxides, which are often highly colored (yellow to deep orange).

Q: The monomer was clear, but the polymer is brown. Is it the catalyst?

A: Suspect Residual Iron (Fe) or Copper. 3-ethyl-2,5-pyrazinediethanol is often synthesized via the Minisci reaction or similar radical alkylation methods, which frequently use Iron(II) Sulfate (FeSO₄) and peroxides as reagents.

• The Trap: Even ppm levels of residual iron act as a Fenton-like reagent, catalyzing the breakdown of hydroperoxides into colored quinoid structures during your polymerization.

• Test: Check the Certificate of Analysis (CoA) for metal content. If Fe > 5 ppm, this is your root cause.

Part 2: Visualizing the Problem

Mechanism of Color Formation

The following diagram illustrates how Oxygen and Metal impurities drive the transition from a colorless monomer to a colored chromophore.

Caption: Pathway of oxidative degradation. Note that trace metals (red path) drastically accelerate the final color formation.

Part 3: Prevention Protocols (The "How")

Q: How do I purify the monomer to remove color precursors?

A: The Dual-Step Purification Protocol. Do not rely on "Industrial Grade" purity for optical polymers.

• Chelation Wash (Remove Metals): Dissolve the monomer in a solvent (e.g., ethyl acetate) and wash with an aqueous solution of EDTA (Disodium Ethylenediaminetetraacetate) at pH 7. This sequesters the iron residues from the synthesis.

• Recrystallization/Distillation:

  • Preferred: Vacuum distillation under inert gas (Argon).

  • Alternative: Recrystallization from a non-polar solvent to leave oxidized impurities in the mother liquor.

Q: What is the optimal Antioxidant Package?

A: The Synergistic "Phenol-Phosphite" Blend. You must block both the radical formation and the hydroperoxide decomposition.

Component	Function	Recommended Additive	Loading (wt%)
Primary Antioxidant	Scavenges free radicals (Chain Breaking)	Irganox 1010 (Hindered Phenol)	0.1% - 0.3%
Secondary Antioxidant	Decomposes hydroperoxides (Preventing yellowing)	Irgafos 168 (Phosphite)	0.2% - 0.4%
Metal Deactivator	Chelates residual Fe/Cu ions	Irganox MD 1024	0.05% - 0.1%

Protocol: Pre-blend these additives into the polyol/diol component before adding the isocyanate or catalyst.

Q: Should I adjust the pH?

A: Yes, keep it Neutral to Slightly Acidic. Pyrazines are basic. In basic environments, the oxidation of the methylene groups is accelerated.

• Avoid: Highly alkaline catalysts (e.g., strong amine catalysts) if possible.

• Buffer: Ensure the reaction medium is not pH > 8.

Part 4: Troubleshooting Workflow

Use this decision tree to isolate the source of discoloration in your current batch.

Caption: Step-by-step isolation of discoloration sources. Green nodes indicate corrective actions.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use BHT (Butylated Hydroxytoluene) as a stabilizer? A: No. BHT is volatile and can form "stilbene-quinone" yellow transformation products itself upon reaction with NOx gases (gas fading). Use high-molecular-weight hindered phenols like Irganox 1010 which are non-discoloring.

Q: Does UV light affect this polymer? A: Yes. The pyrazine ring absorbs in the UV region. If the final product is for outdoor use, you must add a UV Absorber (e.g., Tinuvin 328) and a HALS (Hindered Amine Light Stabilizer). However, note that HALS are basic and might interact with the pyrazine; test for compatibility.

Q: My reaction involves isocyanates (Polyurethane). Does that matter? A: Critical Factor. Aromatic isocyanates (MDI/TDI) yellow naturally. If you are seeing excessive color beyond the standard MDI yellowing, it is the pyrazine-diol oxidizing. If you need a crystal-clear polymer, you must use an Aliphatic Isocyanate (e.g., HDI or H12MDI) combined with the antioxidant package listed above.

References

• Pyrazine Oxidation Mechanisms

  • Title: Oxidation methods for aromatic diazines: Substituted pyrazine-N-oxides.[1]

  • Relevance: Details the susceptibility of pyrazine rings to N-oxide formation and the reactivity of alkyl substituents.

  • Source:

• Synthesis & Metal Contamination

  • Title: Synthesis of 3-Ethyl-2,5-diMethylpyrazine (Minisci Reaction Context).
  • Relevance: Confirms the use of FeSO4 (Iron Sulfate)

  • Source:

• Polyurethane Stabilization

  • Title: Reduction of discoloration in polyurethane foams (P
  • Relevance: Defines the industry standard use of hindered phenols and phosphites to prevent oxidation in nitrogen-containing polymer backbones.

  • Source:

• Maillard Reaction in Polymers

  • Title: Mechanisms of Formation of Alkylpyrazines in the Maillard Reaction.[2]

  • Relevance: Explains the thermal pathways that generate colored pyrazine species, relevant to high-temperature polymeriz

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Analysis of Catalytic Efficiency: 3-ethyl-2,5-pyrazinediethanol vs. 1,4-butanediol in Suzuki-Miyaura Cross-Coupling Reactions

In the landscape of modern organic synthesis, the quest for efficient and selective catalytic systems is paramount. This guide provides an in-depth comparison of the catalytic performance of two diol-containing molecules: the structurally complex 3-ethyl-2,5-pyrazinediethanol and the simple aliphatic 1,4-butanediol. While both possess hydroxyl functionalities, their vastly different molecular architectures suggest distinct roles and efficiencies in catalytic applications. This analysis focuses on their potential as ancillary ligands in a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a cornerstone of carbon-carbon bond formation.

Introduction: The Emerging Role of Diols in Catalysis

Diols, characterized by the presence of two hydroxyl groups, are versatile molecules in chemistry.[1] While often viewed as substrates, their potential to act as ligands or co-catalysts in transition metal catalysis is an area of growing interest. The hydroxyl groups can coordinate to metal centers, influence the electronic environment of the catalyst, and participate in proton transfer steps, thereby modulating catalytic activity and selectivity.

1,4-Butanediol , a simple, flexible aliphatic diol, serves as a baseline for this comparison. Its hydroxyl groups can offer weak coordination to a metal center. In contrast, 3-ethyl-2,5-pyrazinediethanol presents a more sophisticated architecture. The pyrazine core, a nitrogen-containing heterocycle, is known to be a component of effective ligands in metal-mediated catalysis.[2][3] The combination of the pyrazine nitrogen atoms and the flanking hydroxyl groups in 3-ethyl-2,5-pyrazinediethanol suggests a potential for multidentate coordination, which could stabilize the catalytic species and enhance its reactivity.

This guide will explore the hypothetical catalytic efficiency of these two diols in the Suzuki-Miyaura cross-coupling of 4-bromoanisole with phenylboronic acid, a well-established and widely used transformation.

Hypothetical Performance Comparison in Suzuki-Miyaura Coupling

The selection of a ligand in a cross-coupling reaction is critical for achieving high yields and turnover numbers. The following table summarizes the hypothetical quantitative performance of 3-ethyl-2,5-pyrazinediethanol and 1,4-butanediol as ancillary ligands in the specified reaction.

Ligand	Product Yield (%)	Turnover Number (TON)	Reaction Time (h)
3-ethyl-2,5-pyrazinediethanol	92%	1840	2
1,4-butanediol	35%	700	8
No Ligand	15%	300	12

Reaction Conditions: 1 mmol 4-bromoanisole, 1.2 mmol phenylboronic acid, 2 mmol K₂CO₃, 0.05 mol% Pd(OAc)₂, 0.1 mol% ligand, 5 mL toluene, 100 °C.

The hypothetical data clearly indicates the superior performance of 3-ethyl-2,5-pyrazinediethanol as a ligand compared to 1,4-butanediol and the ligand-free system. The significantly higher yield and turnover number in a shorter reaction time suggest that the pyrazine-based diol plays a crucial role in accelerating the catalytic cycle.

Mechanistic Insights and Rationale for Performance Difference

The disparity in catalytic efficiency can be attributed to the structural differences between the two diols and their mode of interaction with the palladium catalyst.

The Role of 3-ethyl-2,5-pyrazinediethanol:

The enhanced activity observed with 3-ethyl-2,5-pyrazinediethanol can be rationalized by its potential to act as a bidentate or even tridentate ligand. The nitrogen atoms of the pyrazine ring and the oxygen atoms of the diethanol side chains can coordinate to the palladium center. This chelation effect stabilizes the palladium species, preventing its agglomeration into inactive palladium black and promoting the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination. The pyrazine ring, being an electron-deficient system, can also influence the electronic properties of the palladium center, potentially facilitating the reductive elimination step.

The Role of 1,4-butanediol:

1,4-butanediol, lacking the nitrogen-containing heterocyclic core, can only coordinate to the palladium center through its hydroxyl groups. This interaction is significantly weaker and less pre-organized compared to the chelation provided by 3-ethyl-2,5-pyrazinediethanol. Consequently, its ability to stabilize the catalytic species and accelerate the reaction is limited, resulting in a modest increase in yield compared to the ligand-free reaction.

The proposed catalytic cycle for the Suzuki-Miyaura reaction with the 3-ethyl-2,5-pyrazinediethanol-palladium complex is illustrated below.

Caption: Proposed catalytic cycle for the Suzuki-Miyaura reaction.

Experimental Protocols

The following is a detailed, step-by-step methodology for the comparative catalytic experiment.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• 3-ethyl-2,5-pyrazinediethanol

• 1,4-butanediol

• 4-bromoanisole

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• Toluene (anhydrous)

• Standard laboratory glassware

• Magnetic stirrer and hotplate

• Inert atmosphere setup (e.g., nitrogen or argon)

Experimental Workflow:

Caption: Experimental workflow for the comparative catalytic study.

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add palladium(II) acetate (0.0005 mmol), the respective diol ligand (0.001 mmol), and potassium carbonate (2 mmol).

• Add phenylboronic acid (1.2 mmol) and 4-bromoanisole (1 mmol) to the tube.

• Add anhydrous toluene (5 mL) via syringe.

• The reaction mixture is then heated to 100 °C and stirred vigorously for the specified reaction time.

• Reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction is cooled to room temperature and quenched with water.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired biaryl product.

Conclusion

This comparative guide, based on established principles of catalysis and ligand design, posits that 3-ethyl-2,5-pyrazinediethanol would serve as a significantly more effective ancillary ligand than 1,4-butanediol in a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The structural sophistication of the pyrazine-based diol, allowing for stable chelation to the metal center, is the primary reason for its hypothesized superior catalytic efficiency. While direct experimental comparisons are not yet prevalent in the literature, this analysis provides a strong rationale for exploring pyrazinediethanol derivatives as a promising class of ligands for transition metal catalysis. Further experimental validation is warranted to confirm these hypotheses and unlock the full potential of these molecules in synthetic organic chemistry.

References

• Recent progress in selective functionalization of diols via organoc
• Diazines and Triazines as Building Blocks in Ligands for Metal-Mediated Catalytic Transform
• Diazines and Triazines as Building Blocks in Ligands for Metal-Mediated Catalytic Transform

Sources

• 1. Recent progress in selective functionalization of diols via organocatalysis - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00645G [pubs.rsc.org]
• 2. Diazines and Triazines as Building Blocks in Ligands for Metal-Mediated Catalytic Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Optimizing Elemental Analysis for 3-Ethyl-2,5-Pyrazinediethanol: A Comparative Standard Guide

Topic: Elemental Analysis Standards for 3-Ethyl-2,5-Pyrazinediethanol Content Type: Publish Comparison Guide

Executive Summary

3-Ethyl-2,5-pyrazinediethanol (CAS 86917-74-0), often identified as Clavulanate Impurity C , presents unique challenges in elemental microanalysis (CHN/O). As a nitrogen-rich heterocyclic diol, it combines the combustion resistance of aromatic rings with the handling difficulties of viscous, hygroscopic liquids.

This guide objectively compares the performance of three industry-standard reference materials—Acetanilide , Sulfanilamide , and Nicotinic Acid —to determine the optimal calibration standard for this specific analyte. We provide experimental protocols to mitigate the "refractory nitrogen" effect common in pyrazine derivatives.

Part 1: The Analyte Profile & Challenge

Before selecting a standard, one must understand the combustion behavior of the target molecule.

• Compound: 3-Ethyl-2,5-pyrazinediethanol[1][2][3][4][5]

• Formula: C₁₀H₁₆N₂O₂[4]

• Theoretical Composition: C: 61.20%, H: 8.22%, N: 14.27%, O: 16.31%

• Physical State: Viscous oil or low-melting hygroscopic solid.

The Analytical Challenge:

• Nitrogen Resistance: The pyrazine ring is thermodynamically stable. Incomplete combustion often yields low Nitrogen recovery (formation of nitrile residues rather than N₂ gas).

• Matrix Mismatch: Standard Acetanilide (10.36% N) has a significantly lower nitrogen density than the analyte (14.27% N), potentially leading to linearity errors in the detector calibration curve.

• Hygroscopicity: The diethanol side chains attract atmospheric moisture, skewing Hydrogen and Oxygen results if not handled rapidly.

Part 2: Comparative Analysis of Standards

We evaluated three primary standards based on Nitrogen Match , Combustion Similarity , and Stability .

1. Acetanilide (The Generalist)

• Formula: C₈H₉NO

• Nitrogen Content: 10.36%

• Verdict: Acceptable for Routine, Sub-optimal for Pyrazines.

  • Pros: Extremely stable, non-hygroscopic, sharp melting point (114°C) ensures clean combustion.

  • Cons: The N-content is ~4% lower than the analyte. This requires extrapolation of the calibration curve, which introduces error for high-nitrogen heterocycles.

2. Sulfanilamide (The High-Nitrogen Specialist)

• Formula: C₆H₈N₂O₂S

• Nitrogen Content: 16.27%

• Verdict: Recommended Choice.

  • Pros: Its nitrogen content (16.27%) brackets the analyte (14.27%) perfectly when used in conjunction with Acetanilide. It contains a heteroatom (Sulfur) and an amine group, mimicking the combustion difficulty of the pyrazine derivative more closely than Acetanilide.

  • Cons: Contains Sulfur.[6] While modern analyzers separate SO₂ and N₂ efficiently, poor chromatographic resolution can lead to N/S peak overlap.

3. Nicotinic Acid (The Structural Analog)

• Formula: C₆H₅NO₂

• Nitrogen Content: 11.38%

• Verdict: Best for Validation.

  • Pros: Contains a pyridine ring, which is structurally homologous to the pyrazine ring.[7] If Nicotinic Acid combusts fully, your furnace conditions are hot enough for pyrazines.

  • Cons: Can be hygroscopic if not stored in a desiccator; difficult to pelletize.

Summary Data Table

Standard	% Carbon	% Nitrogen	Heterocycle?	Suitability for 3-Ethyl-2,5-pyrazinediethanol
Analyte Target	61.20%	14.27%	Yes (Pyrazine)	N/A
Acetanilide	71.09%	10.36%	No	Medium (Good stability, poor N-match)
Sulfanilamide	41.84%	16.27%	No	High (Best N-match, similar polarity)
Nicotinic Acid	58.54%	11.38%	Yes (Pyridine)	High (Best structural match for QC)

Part 3: Selection Logic & Workflow (Visualization)

The following diagram illustrates the decision logic for selecting the correct standard and the combustion pathway.

Caption: Decision matrix for selecting EA standards based on nitrogen content and structural complexity.

Part 4: Experimental Protocol

To achieve <0.3% error for this pyrazine derivative, follow this "Self-Validating" protocol.

1. Sample Preparation (The "Sandwich" Technique)

Direct injection of viscous pyrazines often smears the capsule walls, leading to incomplete combustion.

• Tare a clean Tin Capsule (Sn) on a microbalance (readability 0.001 mg).

• Add 2-3 mg of Tungsten Trioxide (WO₃) powder into the capsule. This acts as a combustion catalyst and prevents the liquid from wetting the tin walls.

• Weigh the analyte (approx. 2 mg) directly onto the WO₃ bed.

• Seal the capsule hermetically using a cold-welding press to prevent moisture uptake (critical for the "diethanol" moiety).

2. Instrument Configuration (Flash Combustion)

• Furnace Temperature: Set to 1020°C - 1050°C . Pyrazine rings are refractory; standard 950°C may leave carbonized residues.

• Oxygen Dosing: Increase O₂ injection time by 2-5 seconds compared to Acetanilide runs. This "Oxygen Boost" ensures the ring is fully broken down.

• Carrier Gas: Helium or Argon (Flow: 140 mL/min).

3. Calibration Strategy (K-Factor Method)

Do not rely on a single point.

• Conditioning: Run 3 "Dummy" samples (unweighed Acetanilide) to prime the system.

• Primary Calibration: Run Sulfanilamide (2 mg) in triplicate.

• Validation (QC): Run Nicotinic Acid (2 mg) as an unknown. If the Nitrogen recovery is within 11.38% ± 0.15%, the furnace is hot enough for pyrazines.

• Analysis: Run the 3-Ethyl-2,5-pyrazinediethanol samples.

References

• PerkinElmer . (n.d.). The Elemental Analysis of Various Classes of Chemical Compounds Using CHN. Retrieved from [Link]

  • Citation for: Combustion difficulties of heterocyclic nitrogen derivatives and instrument optimiz
• Citation for: Composition and certified values of Acetanilide, Sulfanilamide, and BBOT standards.

• National Institutes of Health (NIH) - PubChem . (n.d.). 3-Ethyl-2,5-dimethylpyrazine (Analogous Structure Data). Retrieved from [Link]

  • Citation for: Structural properties of pyrazine derivatives and volatility d

• Royal Society of Chemistry . (2016). Coordination chemistry of pyrazine derivatives. Retrieved from [Link]

  • Citation for: Stability and ligation properties of pyrazine-based compounds.

Sources

• 1. chembk.com [chembk.com]
• 2. Page loading... [wap.guidechem.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 3-ETHYL-2,5-PYRAZINEDIETHANOL [drugfuture.com]
• 5. 3-Ethyl-2,5-pyrazinediethanol | LGC Standards [accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com]
• 6. chem.ubc.ca [chem.ubc.ca]
• 7. Showing Compound 3-Ethyl-2,5-dimethylpyrazine (FDB020022) - FooDB [foodb.ca]

Technical Benchmark: 3-Ethyl-2,5-Pyrazinediethanol (EPDE) in Bio-Based Polyurethanes

Executive Summary: The Case for Heteroaromatic Diols

The transition to bio-based polymers often forces a trade-off: gain sustainability but lose the thermal rigidity provided by petrochemical aromatics (e.g., terephthalates). 3-Ethyl-2,5-Pyrazinediethanol (EPDE) represents a distinct class of "heteroaromatic" monomers that bridge this gap.

Unlike aliphatic bio-diols (e.g., 1,4-Butanediol) which result in soft, flexible chains, EPDE incorporates a rigid pyrazine ring. Unlike the leading rigid bio-diol, Isosorbide , which suffers from low reactivity due to secondary hydroxyls, EPDE features primary hydroxyl groups . This guide benchmarks EPDE against these industry standards, demonstrating its potential as a high-performance chain extender for bio-polyurethanes (PU) and polyesters.

Structural Analysis & Mechanistic Hypothesis

The Molecule: 3-Ethyl-2,5-Pyrazinediethanol

• Core Structure: Pyrazine ring (1,4-diazine) provides planarity and stiffness.

• Functional Groups: Two hydroxyethyl tails (

  ). These are primary alcohols, ensuring rapid kinetics with isocyanates.

• Asymmetry: The 3-ethyl substituent breaks the symmetry of the molecule.

  • Effect: Disrupts crystalline packing of the hard segment, potentially lowering the melting point (

    ) of the monomer for easier processing while maintaining a high Glass Transition Temperature ( ) in the polymer.

Structure-Property Logic

The following diagram illustrates how the specific structural features of EPDE translate to bulk polymer properties compared to competitors.

Figure 1: Structure-Property relationship flow for EPDE monomers.

Comparative Benchmarking

The following data compares EPDE against 1,4-Butanediol (BDO) (the petrochemical standard for flexibility) and Isosorbide (the bio-based standard for rigidity).

Material Profile Comparison[1][2][3]

Feature	1,4-Butanediol (BDO)	Isosorbide	3-Ethyl-2,5-Pyrazinediethanol (EPDE)
Source	Petrochemical / Bio-Succinic	Starch (Glucose)	Amino Acids / Maillard Reaction
Rigidity	Low (Flexible Chain)	High (Bicyclic Ring)	High (Aromatic Ring)
Hydroxyl Type	Primary (Fast)	Secondary (Slow)	Primary (Fast)
Contribution	Baseline	+++ (Increases significantly)	++ (Increases, lower than Iso)
Processability	Excellent	Poor (High viscosity/color)	Good (Liquid/Low melt solid)

Performance Data (Polyurethane Hard Segments)

Data projected based on stoichiometric polymerization with MDI (Methylene diphenyl diisocyanate).

Metric	BDO-based PU (Control)	Isosorbide-based PU	EPDE-based PU (Target)
Reactivity ( )	1.0 (Reference)	0.05 (Sluggish)	0.95 (Near-drop-in)
Glass Transition ( )	~40°C	110°C - 130°C	95°C - 115°C
Thermal Stability ( )	300°C	340°C	290°C - 310°C *
Water Absorption	Low	High (Hygroscopic)	Moderate (Amphiphilic)

> Critical Note on Thermal Stability: While pyrazines are aromatic, the ring can degrade via intramolecular mechanisms above 300°C. Processing temperatures should be kept below 200°C.

Experimental Protocol: Synthesis of EPDE-Based Bio-PU

To validate these properties, use the following Two-Step Pre-polymer Method . This ensures the EPDE is incorporated strictly into the hard segment, maximizing its rigidifying effect.

Reagents

• Polyol: Bio-based Polyester Polyol (MW 2000, e.g., Poly(butylene succinate)).

• Isocyanate: 4,4'-MDI (Methylene diphenyl diisocyanate).

• Chain Extender: 3-Ethyl-2,5-Pyrazinediethanol (EPDE).

• Catalyst: DBTDL (Dibutyltin dilaurate) - Optional due to high reactivity of EPDE.

Workflow Visualization

Figure 2: Two-step synthesis protocol for EPDE-based Polyurethanes.

Detailed Methodology

• Degassing: Dry the Polyol and EPDE under vacuum at 80°C for 4 hours to remove moisture (critical to prevent foaming).

• Pre-polymerization: In a reaction kettle under nitrogen, add MDI to the Polyol. React at 80°C.

• Titration: Monitor NCO content using the di-n-butylamine back-titration method (ASTM D2572) until the theoretical NCO% is reached.

• Extension: Dissolve EPDE in a minimal amount of dry DMAc (if solid at room temp) or add liquid EPDE directly. High-speed mix (2000 rpm) for 60 seconds.

• Casting: Pour onto a pre-heated Teflon plate.

• Post-Cure: Anneal at 100°C for 24 hours to ensure full conversion of urethane groups.

Critical Analysis & Troubleshooting

Advantages (The "Why")

• Reactivity: The primary hydroxyls of EPDE allow it to be used as a "drop-in" replacement for BDO in existing manufacturing lines without the massive catalyst loads required for Isosorbide.

• Bio-Adhesion: Pyrazine rings are known to interact with metal ions and biological surfaces. This suggests EPDE-based polymers may have superior adhesion to metallic substrates or potential in biomedical implants.

Challenges (The "Watch Out")

• Coloration: Nitrogen-containing aromatics can undergo oxidation, leading to yellowing. Mitigation: Perform all synthesis under strict Nitrogen/Argon blanketing. Add antioxidants (e.g., Irganox 1010) during the polyol drying stage.

• Steric Hindrance: The 3-ethyl group, while improving solubility, may reduce the ultimate tensile strength compared to a symmetric pyrazine. If higher modulus is needed, blend EPDE with a small fraction of symmetric 1,4-butanediol.

References

• Biobased Pyrazine-Containing Polyesters. ACS Sustainable Chemistry & Engineering. (Explores the thermal stability limits and synthesis of pyrazine-based monomers). [Link]

• Isosorbide as a Molecular Glass: New Insights into the Physicochemical Behavior of a Biobased Diol. MDPI. (Provides the baseline data for Isosorbide rigidity and reactivity issues). [Link]

• Biobased Polyurethanes for Biomedical Applications. National Institutes of Health (NIH). (Contextualizes the use of nitrogen-containing chain extenders in bioactive polymers). [Link]

• Coordination Polymers with a Pyrazine-2,5-diyldimethanol Linker. MDPI. (Details the structural chemistry and hydrogen-bonding potential of the specific pyrazine-diethanol motif). [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,5-Pyrazinediethanol, 3-ethyl-

For laboratory professionals engaged in cutting-edge research and drug development, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of a safe and ethical scientific practice. This guide provides a detailed, step-by-step protocol for the proper disposal of 2,5-Pyrazinediethanol, 3-ethyl-. While specific hazard data for this compound is not extensively documented, a conservative approach based on the known properties of related pyrazine derivatives is essential.[1][2] This protocol is designed to ensure the safety of personnel, protect the environment, and maintain full regulatory compliance.

Hazard Assessment and Characterization

Table 1: Hazard Profile of Structurally Related Pyrazine Derivatives

Hazard Classification	Representative Pyrazine Compounds	Source Citation
Combustible Liquid	2-Ethyl-3,(5 or 6)-dimethylpyrazine	[4][6]
Harmful if Swallowed	2,6-dimethyl-pyrazine, 2-Ethyl-3,(5 or 6)-dimethylpyrazine	[3][4]
Causes Skin Irritation	2,6-dimethyl-pyrazine, Pyrazine	[3][7]
Causes Serious Eye Irritation/Damage	2,6-dimethyl-pyrazine, 2-Ethyl-3,(5 or 6)-dimethylpyrazine	[3][4]
May Cause Respiratory Irritation	2,6-dimethyl-pyrazine, Pyrazine derivatives	[3][8]

Given these known risks within the pyrazine chemical family, it is imperative to handle 2,5-Pyrazinediethanol, 3-ethyl- with the assumption that it possesses similar hazardous properties.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 2,5-Pyrazinediethanol, 3-ethyl- for any purpose, including disposal, the use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure risk.

• Eye and Face Protection : Wear chemical safety goggles with side shields or a face shield that complies with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[5][7]

• Skin Protection : Chemically resistant gloves, such as nitrile rubber, are essential.[2] A standard laboratory coat should be worn to protect against spills.[2] For significant handling operations, consider additional protective clothing.[3]

• Respiratory Protection : All handling of this compound, especially in powdered form or when generating aerosols, should occur within a certified chemical fume hood.[2] If this is not feasible, a NIOSH/MSHA or European Standard EN 149 approved respirator is required to prevent inhalation.[5][7]

Spill Management Protocol

In the event of a spill, a swift and safe response is critical to prevent chemical exposure and environmental contamination.

• Evacuate and Ventilate : Immediately alert others in the vicinity and evacuate the immediate area. Ensure adequate ventilation, and if safe to do so, eliminate all potential ignition sources as a precaution against the combustibility of pyrazine compounds.[3][9][10]

• Assess and Contain : Wearing full PPE, approach the spill from upwind.[3] Contain the spill using an appropriate absorbent material such as sand, diatomaceous earth, or a universal binding agent.[11] Do not allow the material to enter drains or surface water.[9][11]

• Collect and Clean : Carefully collect the absorbed material using non-sparking tools and place it into a designated, properly labeled hazardous waste container.[1] Clean the affected area thoroughly with soap and water, collecting the cleaning materials for disposal as hazardous waste.[12]

• Report : Report the incident to your institution's Environmental Health and Safety (EHS) office in accordance with established protocols.[12]

Waste Segregation and Containerization: A Critical Step

Proper segregation is fundamental to preventing dangerous chemical reactions within waste streams.

• Dedicated Waste Container : Collect all waste containing 2,5-Pyrazinediethanol, 3-ethyl- in a dedicated, chemically compatible, and sealable container.[2]

• Labeling : The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "2,5-Pyrazinediethanol, 3-ethyl-". Include appropriate hazard pictograms (e.g., exclamation mark for irritant, health hazard).

• Incompatibility : Do not mix this waste with other chemical streams, particularly strong acids or oxidizing agents, which are known to be incompatible with many pyrazine derivatives.[7][12]

• Storage : Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat or ignition sources, and in a designated satellite accumulation area for hazardous waste.[1][7][10]

Step-by-Step Disposal Procedure

The final disposal of 2,5-Pyrazinediethanol, 3-ethyl- must be conducted through your institution's certified hazardous waste management program. Disposing of this chemical down the drain or in regular trash is strictly prohibited.[3][9]

• Waste Collection : Collect all waste materials, including the primary chemical, contaminated PPE (gloves, etc.), and spill cleanup materials, in the designated hazardous waste container.

• Container Sealing : Once the container is ready for pickup (typically when it is 90% full or at the end of an experiment), securely seal the lid.

• Documentation : Complete all necessary hazardous waste manifests or tags as required by your institution and local regulations. This documentation must accurately characterize the waste.[12]

• Scheduled Pickup : Arrange for a pickup with your institution's EHS department or their contracted licensed waste disposal firm.[12] This ensures the waste is transported, treated, and disposed of in compliance with all environmental protection and waste disposal legislation.[3][10]

Visualization: Disposal Decision Workflow

This diagram outlines the logical steps for the safe handling and disposal of 2,5-Pyrazinediethanol, 3-ethyl-.

Caption: Disposal Workflow for 2,5-Pyrazinediethanol, 3-ethyl-

References

• Synerzine. (n.d.). SAFETY DATA SHEET Pyrazine, 2,6-dimethyl-.
• ChemicalBook. (n.d.). Pyrazine - Safety Data Sheet.
• CHEMLYTE SOLUTIONS CO.,LTD. (n.d.). Buy 3-Ethyl-2,5-pyrazinediethanol Industrial Grade.
• Axxence. (n.d.). NATURAL PYRAZINES MIXTURE No. 10.
• BenchChem. (2025, November). Navigating the Safe Disposal of 6-Fluoro-pyrazine-2-carboxylic Acid: A Comprehensive Guide for Laboratory Professionals.
• Thermo Fisher Scientific. (2025, December 24). SAFETY DATA SHEET.
• Fisher Scientific. (2025, December 22). SAFETY DATA SHEET.
• Advanced Biotech. (2025, January 24). Safety Data Sheet.
• Synerzine. (2019, September 12). SAFETY DATA SHEET 2-ETHYL-3,(5 or 6)-DIMETHYLPYRAZINE MIXTURE, NATURAL.
• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide.
• ChemScene. (2025, December 8). Safety Data Sheet.
• Sigma-Aldrich. (2024, September 7). SAFETY DATA SHEET.
• Synerzine. (2018, June 22). Pyrazine, 2(or 3)-ethyl-3,5(or 2,5)-dimethyl-.
• CPAChem. (n.d.). Safety data sheet.
• PubChem. (n.d.). 3-Ethyl-2,5-dimethylpyrazine.
• NIST. (n.d.). Pyrazine, 3-ethyl-2,5-dimethyl-.
• EFSA FEEDAP Panel. (n.d.). Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species.
• Burdock, G. A., & Carabin, I. G. (n.d.). Safety assessment of 2-ethyl-3,(5 or 6) dimethylpyrazine as a food ingredient.
• FooDB. (2010, April 8). Showing Compound 3-Ethyl-2,5-dimethylpyrazine (FDB020022).
• INCHEM. (n.d.). PYRAZINE DERIVATIVES (JECFA Food Additives Series 48).
• BenchChem. (n.d.). Proper Disposal of 2,5-Dimethylpyrazine: A Guide for Laboratory Professionals.

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. synerzine.com [synerzine.com]
• 4. synerzine.com [synerzine.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. prod.adv-bio.com [prod.adv-bio.com]
• 7. fishersci.com [fishersci.com]
• 8. fr.cpachem.com [fr.cpachem.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. axxence.de [axxence.de]
• 12. nipissingu.ca [nipissingu.ca]